Isopropyl 2-fluoro-5-nitrobenzoate

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of Isopropyl 2-fluoro-5-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed and scientifically grounded protocol for the synthesis of Isopropyl 2-fluoro-5-nitrobenzoate, a valuable building block in medicinal chemistry and materials science. The primary synthetic route detailed is the Fischer-Speier esterification of 2-fluoro-5-nitrobenzoic acid with isopropanol, a robust and scalable method. This document elucidates the underlying reaction mechanism, provides a step-by-step experimental protocol, and discusses critical process parameters, safety considerations, and analytical characterization. The guide is structured to provide researchers and drug development professionals with the necessary information to confidently and reproducibly synthesize this important chemical intermediate.

Introduction: Significance and Applications

Isopropyl 2-fluoro-5-nitrobenzoate is a key chemical intermediate whose structural motifs—a fluorinated and nitrated benzene ring coupled with an isopropyl ester—make it a versatile precursor in the synthesis of a variety of complex organic molecules. The presence of the nitro group allows for facile reduction to an aniline derivative, a common step in the construction of heterocyclic systems prevalent in many pharmaceutical agents. The fluorine substituent can enhance metabolic stability, binding affinity, and lipophilicity of the final active pharmaceutical ingredient (API). Consequently, this compound and its derivatives are of significant interest in drug discovery programs targeting a range of therapeutic areas.

The Synthetic Pathway: Fischer-Speier Esterification

The most direct and widely employed method for the synthesis of Isopropyl 2-fluoro-5-nitrobenzoate is the Fischer-Speier esterification. This classic organic reaction involves the acid-catalyzed esterification of a carboxylic acid with an alcohol.[1][2] In this specific case, 2-fluoro-5-nitrobenzoic acid is reacted with isopropanol in the presence of a strong acid catalyst, typically concentrated sulfuric acid.

Reaction Mechanism

The Fischer esterification is an equilibrium-controlled reaction.[1][2] To achieve a high yield of the desired ester, the equilibrium must be shifted towards the product side. This is typically accomplished by using an excess of one of the reactants, usually the less expensive alcohol, and/or by removing the water formed during the reaction.[1]

The mechanism proceeds through the following key steps:

• Protonation of the Carbonyl Oxygen: The carboxylic acid is protonated by the strong acid catalyst, which activates the carbonyl carbon towards nucleophilic attack.

• Nucleophilic Attack by the Alcohol: The lone pair of electrons on the oxygen atom of the isopropanol attacks the electrophilic carbonyl carbon of the protonated carboxylic acid, forming a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

• Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

• Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product, Isopropyl 2-fluoro-5-nitrobenzoate.

Figure 1: The reaction mechanism of the Fischer-Speier esterification.

Experimental Protocol: A Self-Validating System

This protocol is designed to be a self-validating system, where careful execution and monitoring at each stage ensure the successful synthesis and purification of the target compound.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
2-Fluoro-5-nitrobenzoic acid	7304-32-7	185.11	10.0 g	0.054
Isopropanol (anhydrous)	67-63-0	60.10	100 mL	-
Sulfuric Acid (98%)	7664-93-9	98.08	2.0 mL	-
Diethyl Ether	60-29-7	74.12	200 mL	-
Saturated Sodium Bicarbonate Solution	-	-	100 mL	-
Brine (Saturated NaCl Solution)	-	-	50 mL	-
Anhydrous Magnesium Sulfate	7487-88-9	120.37	10 g	-

Step-by-Step Methodology

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 10.0 g (0.054 mol) of 2-fluoro-5-nitrobenzoic acid in 100 mL of anhydrous isopropanol.

• Catalyst Addition: While stirring, carefully add 2.0 mL of concentrated sulfuric acid dropwise to the solution. The addition is exothermic and may cause a slight increase in temperature.

• Reflux: Heat the reaction mixture to a gentle reflux (approximately 82 °C) using a heating mantle. Continue refluxing for 4-6 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) using a 1:1 mixture of hexane and ethyl acetate as the eluent. The disappearance of the starting material spot and the appearance of a new, less polar product spot indicate the progression of the reaction.

• Work-up - Quenching and Extraction: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the cooled reaction mixture into a 500 mL separatory funnel containing 200 mL of cold water. Rinse the reaction flask with a small amount of diethyl ether and add it to the separatory funnel.

• Extraction: Extract the aqueous layer with two 100 mL portions of diethyl ether. Combine the organic layers in the separatory funnel.

• Neutralization: Wash the combined organic layers with 100 mL of saturated sodium bicarbonate solution to neutralize any unreacted sulfuric acid and 2-fluoro-5-nitrobenzoic acid. Caution: Carbon dioxide gas will be evolved during this step. Vent the separatory funnel frequently.

• Brine Wash: Wash the organic layer with 50 mL of brine to remove any residual water.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude Isopropyl 2-fluoro-5-nitrobenzoate.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent system, such as a mixture of ethanol and water, or by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Figure 2: A streamlined workflow for the synthesis of Isopropyl 2-fluoro-5-nitrobenzoate.

Predicted Characterization Data

• Appearance: A white to pale yellow solid.

• Melting Point: Expected to be in the range of 50-70 °C.

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 8.3-8.1 (m, 2H, Ar-H)

  • δ 7.4-7.2 (m, 1H, Ar-H)

  • δ 5.3-5.1 (septet, 1H, -CH(CH₃)₂)

  • δ 1.4 (d, 6H, -CH(CH₃)₂)

• ¹³C NMR (CDCl₃, 100 MHz):

  • δ 164-162 (C=O)

  • δ 160-158 (d, J = ~250 Hz, C-F)

  • δ 148-146 (C-NO₂)

  • δ 130-128 (Ar-C)

  • δ 125-123 (Ar-C)

  • δ 118-116 (d, J = ~25 Hz, Ar-C)

  • δ 70-68 (-CH(CH₃)₂)

  • δ 22-21 (-CH(CH₃)₂)

Safety and Handling

• 2-Fluoro-5-nitrobenzoic acid: Irritant. Avoid contact with skin and eyes.

• Isopropanol: Flammable liquid and vapor. Keep away from heat and open flames.

• Concentrated Sulfuric Acid: Highly corrosive. Causes severe skin burns and eye damage. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• Diethyl Ether: Extremely flammable. Work in a well-ventilated fume hood.

All experimental procedures should be conducted in a well-ventilated fume hood, and appropriate PPE should be worn at all times.

Conclusion

The synthesis of Isopropyl 2-fluoro-5-nitrobenzoate via Fischer-Speier esterification is a reliable and efficient method for producing this valuable intermediate. By following the detailed protocol outlined in this guide, researchers can achieve high yields of the desired product. The causality-driven explanations for each experimental step, coupled with the provided mechanistic insights, empower scientists to not only replicate the synthesis but also to adapt and optimize it for their specific needs. The self-validating nature of the protocol, with clear work-up and purification steps, ensures the integrity of the final compound, making it suitable for subsequent applications in drug discovery and materials science.

References

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• Chemistry LibreTexts. Fischer Esterification. [Link]

• Laxmi Organic Industries Limited. A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 Nitrobenzoate Derivatives.
• Bayer Aktiengesellschaft. Process for the preparation of 5-fluoro-2-nitrobenzoic acid. EP0751115B1.
• Fischer, E.; Speier, A. Darstellung der Ester. Ber. Dtsch. Chem. Ges.1895, 28 (3), 3252–3258.
• Otera, J. Esterification. Modern Carbonyl Chemistry. Wiley-VCH Verlag GmbH & Co. KGaA, 2000, 227-263.

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An In-depth Technical Guide to Isopropyl 2-fluoro-5-nitrobenzoate

Abstract

This technical guide provides a comprehensive overview of Isopropyl 2-fluoro-5-nitrobenzoate, a key chemical intermediate in organic synthesis. The document details its physicochemical properties, spectroscopic profile, a validated synthesis protocol, and discusses its reactivity and applications, particularly for researchers in drug development and materials science. The guide is structured to deliver not just data, but also contextual insights into the practical application and chemical behavior of this compound.

Introduction and Compound Identification

Isopropyl 2-fluoro-5-nitrobenzoate is an aromatic ester that serves as a versatile building block in synthetic chemistry. Its structure incorporates three key functional groups: an isopropyl ester, a fluorine atom, and a nitro group. This unique combination makes it a valuable precursor for the synthesis of more complex molecules, especially in the pharmaceutical and agrochemical industries.[1] The fluorine atom can enhance metabolic stability and bioactivity in target molecules, while the nitro group can be readily converted to other functionalities, such as amines, providing a strategic handle for further derivatization.[1]

Identifier	Value
IUPAC Name	propan-2-yl 2-fluoro-5-nitrobenzoate
CAS Number	139977-54-1
Molecular Formula	C₁₀H₁₀FNO₄
Molecular Weight	227.19 g/mol
Canonical SMILES	CC(C)OC(=O)C1=C(C=C(C=C1)[O-])F
InChI Key	XJBFJAPUKVLLMW-UHFFFAOYSA-N

Physicochemical and Spectroscopic Properties

The physical properties of Isopropyl 2-fluoro-5-nitrobenzoate are critical for its handling, purification, and use in reactions. While extensive experimental data is not widely published, properties can be inferred from related structures and supplier data sheets.

Table 2.1: Physicochemical Properties

Property	Value / Description	Source / Rationale
Appearance	Expected to be a solid at room temperature, likely a pale yellow or off-white crystalline powder.	Based on the analogous methyl ester, which is a solid.[2]
Melting Point	Not explicitly reported. The related Methyl 2-fluoro-5-nitrobenzoate has a melting point of 49°C.[2]	The isopropyl ester may have a similar, but not identical, melting point.
Boiling Point	Not reported. High boiling point expected due to molecular weight and polarity.	-
Solubility	Sparingly soluble in water. Soluble in common organic solvents like ethanol, chloroform, and ethyl acetate.	The parent acid, 2-fluoro-5-nitrobenzoic acid, is soluble in ethanol and chloroform.[3]

Spectroscopic Profile (Predicted)

• ¹H NMR (Proton NMR): The spectrum is expected to show characteristic signals for the isopropyl group and the aromatic protons.

  • A doublet at approximately 1.3-1.4 ppm (6H), corresponding to the two methyl groups of the isopropyl moiety.

  • A septet at approximately 5.2-5.3 ppm (1H), for the methine proton (-CH) of the isopropyl group, which is split by the six adjacent methyl protons.[7]

  • Three signals in the aromatic region (approx. 7.4-8.5 ppm), corresponding to the three protons on the benzene ring, with coupling patterns dictated by their positions relative to the fluorine and each other.

• ¹³C NMR (Carbon NMR):

  • Signals for the isopropyl methyl carbons around 21-22 ppm.

  • A signal for the isopropyl methine carbon around 70-72 ppm.

  • Multiple signals in the aromatic region (115-165 ppm), with the carbon attached to the fluorine showing a large C-F coupling constant.

  • A signal for the ester carbonyl carbon around 162-164 ppm.

• FT-IR (Infrared Spectroscopy):

  • Strong C=O stretching vibration for the ester carbonyl group around 1720-1740 cm⁻¹.

  • Characteristic asymmetric and symmetric stretching vibrations for the nitro group (NO₂) at approximately 1530 cm⁻¹ and 1350 cm⁻¹, respectively.

  • C-F stretching vibration around 1200-1250 cm⁻¹.

  • C-O stretching vibrations for the ester linkage in the 1100-1300 cm⁻¹ region.

Synthesis and Experimental Protocol

Isopropyl 2-fluoro-5-nitrobenzoate is most commonly synthesized via the esterification of its parent carboxylic acid, 2-fluoro-5-nitrobenzoic acid, with isopropanol. The Fischer-Speier esterification is a standard and reliable method for this transformation.[8][9]

Causality Behind Experimental Choices

• Catalyst: A strong acid catalyst, such as sulfuric acid (H₂SO₄), is required to protonate the carbonyl oxygen of the carboxylic acid. This protonation significantly increases the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by the weakly nucleophilic hydroxyl group of isopropanol.

• Reaction Conditions: The reaction is an equilibrium process.[8] To drive the reaction towards the product (the ester), one of the products (water) must be removed, or an excess of one reactant (isopropanol) must be used, according to Le Châtelier's principle. Using excess isopropanol is often the most practical approach in a laboratory setting. Heating the reaction mixture increases the reaction rate.

• Work-up: The work-up procedure is designed to remove the excess acid catalyst, unreacted starting material, and excess isopropanol. A weak base, like sodium bicarbonate solution, is used to neutralize the sulfuric acid and any remaining carboxylic acid. The organic layer is then washed with brine to remove residual water and water-soluble impurities before being dried and concentrated.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of Isopropyl 2-fluoro-5-nitrobenzoate.

Step-by-Step Synthesis Protocol

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-fluoro-5-nitrobenzoic acid (1.0 eq) in an excess of isopropanol (10-20 eq).

• Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (H₂SO₄, ~5 mol%) to the stirring solution.

• Reflux: Heat the reaction mixture to reflux (the boiling point of isopropanol, ~82°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cooling and Concentration: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the excess isopropanol under reduced pressure using a rotary evaporator.

• Aqueous Work-up: Dissolve the residue in ethyl acetate. Transfer the solution to a separatory funnel and wash sequentially with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid, followed by water, and finally brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient, to obtain the pure Isopropyl 2-fluoro-5-nitrobenzoate.

• Characterization: Confirm the identity and purity of the final product using NMR and IR spectroscopy.

Reactivity and Applications

The chemical reactivity of Isopropyl 2-fluoro-5-nitrobenzoate is governed by its three principal functional groups.

• Nitro Group: The nitro group is strongly electron-withdrawing, which deactivates the aromatic ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution. More importantly, the nitro group can be readily reduced to an aniline derivative (Isopropyl 5-amino-2-fluorobenzoate).[10] This resulting amino group is a versatile handle for forming amides, sulfonamides, or for use in diazotization reactions, making it a cornerstone for building diverse molecular scaffolds.

• Fluorine Atom: The fluorine atom at the 2-position is activated towards nucleophilic aromatic substitution (SₙAr) by the para-nitro group. It can be displaced by various nucleophiles, such as amines or thiols, allowing for the introduction of different substituents at this position.[11]

• Ester Group: The isopropyl ester can be hydrolyzed back to the carboxylic acid under either acidic or basic conditions. This functionality can serve as a protecting group for the carboxylic acid during other transformations on the molecule.[12]

These reactive sites make Isopropyl 2-fluoro-5-nitrobenzoate and its parent acid valuable intermediates in the synthesis of pharmaceuticals, such as fluorescent probes and peptidomimetics.[13]

Safety and Handling

While specific toxicological data for Isopropyl 2-fluoro-5-nitrobenzoate is limited, it should be handled with the standard precautions for laboratory chemicals. Based on its structural similarity to other nitroaromatic and halogenated compounds, it may pose moderate health risks upon exposure.[3]

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

• Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

References

• ResearchGate. (n.d.). The preparation of 2-Fluoro-5-nitrobenzonitrile and the proton magnetic resonance spectra of some compounds containing the N-(2-Cyano-4-nitrophenyl) group. Retrieved from [Link]

• Semantic Scholar. (n.d.). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV) Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis. Retrieved from [https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-a-Khan-Ahmad/b132f51f496739988771960b73c4f7495e26b8d9]([Link]

• Journal of Physical Science. (n.d.). Improved Fischer Esterification of Substituted Benzoic Acid under Sealed-Vessel Microwave Condition. Retrieved from [Link]

• SpectraBase. (n.d.). Isopropyl 4-nitrobenzoate. Retrieved from [Link]

• Google Patents. (n.d.). EP0394985A1 - Process for preparing nitro benzoic acid alkyl esters.

• International Journal of Scientific & Technology Research. (2020). Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid. Retrieved from [Link]

• ResearchGate. (n.d.). Theoretical and experimental IR, Raman and NMR spectra in studying the electronic structure of 2-nitrobenzoates. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2008). Second Order 1H NMR Spectra of Isopropyl Groups. Retrieved from [Link]

• RSC Publishing. (n.d.). Esterification of fluorinated aromatic carboxylic acids with methanol by using UiO-66-NH2 as a heterogeneous catalyst and process optimization by the Taguchi method. Retrieved from [Link]

• Ciencia y Tecnología. (2006). Kinetics of the fischer esterification of PaLM fatty acids with isoProPanoL and butyL-ceLLosoLVe. Retrieved from [Link]

• Ataman Kimya. (n.d.). ISOPROPYL BENZOATE. Retrieved from [Link]

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Structure, Synthesis, and Applications of Isopropyl 2-fluoro-5-nitrobenzoate in Targeted Therapeutics

Executive Summary

Isopropyl 2-fluoro-5-nitrobenzoate (CAS: 1341173-35-0) is a highly specialized, multi-functionalized aromatic building block utilized extensively in modern medicinal chemistry. It serves as a critical intermediate in the synthesis of Apoptosis Signal-regulating Kinase 1 (ASK1) inhibitors[1]. By carefully leveraging the stereoelectronic properties of its functional groups, drug developers use this compound to construct highly selective, ATP-competitive kinase inhibitors aimed at treating severe fibrotic, cardiovascular, and renal diseases[2].

This technical guide deconstructs the molecular architecture of Isopropyl 2-fluoro-5-nitrobenzoate, details its self-validating synthesis protocol, and outlines its downstream integration into ASK1-targeted drug discovery pipelines.

Molecular Architecture & Stereoelectronics

The utility of Isopropyl 2-fluoro-5-nitrobenzoate lies in the precise spatial and electronic arrangement of its substituents around the central benzene ring. Each functional group is chosen for a specific mechanistic purpose in both the synthetic workflow and the final pharmacological profile.

• Isopropyl Ester Group: The bulky -CH(CH3)2 moiety provides essential steric shielding to the carbonyl carbon. Causality: During harsh downstream synthetic steps (such as the reduction of the nitro group), the steric bulk of the isopropyl group prevents premature ester hydrolysis, acting as an intrinsic protecting group. In final drug candidates, this lipophilic group often enhances binding affinity within the hydrophobic pockets of target kinase domains.

• 2-Fluoro Substituent: Fluorine is the most electronegative element, exerting a strong inductive electron-withdrawing effect (-I). Causality: In the intermediate stage, it activates the ring for potential nucleophilic aromatic substitution (S_NAr). More importantly, in the final active pharmaceutical ingredient (API), the fluorine atom modulates the pKa of adjacent functional groups, locks the molecular conformation via dipole-dipole interactions, and provides metabolic stability by blocking Cytochrome P450-mediated oxidation at the ortho position.

• 5-Nitro Group: A powerful electron-withdrawing group via both resonance (-R) and inductive (-I) effects. Causality: The nitro group acts as a highly stable "masked" amine. Once the ester framework is secured, the nitro group is selectively reduced to a 5-amino group. This newly formed amine serves as the primary nucleophilic handle for downstream cross-coupling (e.g., forming the cyclopropyl-imidazole core of ASK1 inhibitors)[1].

Physicochemical Properties

The following table summarizes the core quantitative and analytical data for Isopropyl 2-fluoro-5-nitrobenzoate[3],[1].

Property	Value
Chemical Name	Isopropyl 2-fluoro-5-nitrobenzoate
CAS Registry Number	1341173-35-0
Molecular Formula	C10H10FNO4
Molecular Weight	227.19 g/mol
Mass Spectrometry (ESI, M+1)	228 m/z
Physical State	Solid / Powder
Storage Conditions	Sealed in dry, room temperature to 8°C

Self-Validating Synthesis Protocol

The synthesis of Isopropyl 2-fluoro-5-nitrobenzoate from 2-fluoro-5-nitrobenzoic acid is achieved via a highly efficient, two-step one-pot esterification process. The following protocol is designed as a self-validating system , where physical observables dictate the progression of the reaction[1].

Step 1: Acid Chloride Formation (Vilsmeier-Haack Activation)

• Reagents: 2-fluoro-5-nitrobenzoic acid (13.5 mmol), anhydrous dichloromethane (DCM, 60 mL), oxalyl chloride (16.2 mmol), N,N-dimethylformamide (DMF, 0.070 mL).

• Methodology: Suspend the starting acid in anhydrous DCM under a nitrogen atmosphere. Add oxalyl chloride, followed by the dropwise addition of catalytic DMF. Stir at room temperature for 1 hour.

• Causality & Validation: DMF reacts with oxalyl chloride to form the highly electrophilic Vilsmeier-Haack intermediate (chloroiminium ion), which acts as the active chlorinating species. This specific protocol is self-validating: the reaction continuously evolves carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride (HCl) gases. The visible bubbling provides a real-time indicator of reaction kinetics. The cessation of bubbling confirms quantitative conversion to the highly electrophilic acid chloride, leaving a clean crude mixture without the need for an aqueous workup.

Step 2: Esterification and Neutralization

• Reagents: Isopropanol (30 mL), solid sodium bicarbonate (2 g).

• Methodology: Slowly add isopropanol directly to the acid chloride solution. After 15 minutes of stirring, add solid sodium bicarbonate. Dilute with a 1:1 mixture of saturated aqueous sodium bicarbonate and water, extract with DCM, dry over magnesium sulfate, and concentrate under reduced pressure.

• Causality & Validation: Isopropanol acts as both the nucleophile and co-solvent. The addition of solid sodium bicarbonate is a critical causal step: it acts as an internal acid scavenger to neutralize the HCl generated during esterification. This prevents acid-catalyzed cleavage of the newly formed ester and shifts the thermodynamic equilibrium entirely toward the product, ensuring a near-quantitative yield (100% yield reported, 3.06 g)[1].

Step 3: Downstream Elaboration (Selective Nitro Reduction)

• Reagents: Glacial acetic acid, Iron (Fe) or Zinc (Zn) powder.

• Methodology: Dissolve the Isopropyl 2-fluoro-5-nitrobenzoate in glacial acetic acid and add the metal reducing agent to reduce the nitro group to an amine.

• Causality & Validation: This specific dissolving-metal reduction is deliberately chosen over standard palladium-catalyzed hydrogenation (Pd/C + H2). On an electron-deficient, fluorinated aromatic ring, Pd/C carries a high risk of unwanted hydrodefluorination (cleavage of the C-F bond). The Fe/AcOH system selectively reduces the nitro group to yield isopropyl 5-amino-2-fluorobenzoate while preserving both the critical fluorine atom and the isopropyl ester[1].

Caption: Chemical synthesis workflow demonstrating the self-validating progression from acid to amine.

Downstream Application: ASK1 Inhibition in Fibrotic Disease

Once Isopropyl 2-fluoro-5-nitrobenzoate is reduced to its 5-amino derivative, it is reacted with cyclopropyl-ethanone derivatives to form complex triazole or imidazole rings. These molecules function as highly selective inhibitors of Apoptosis Signal-regulating Kinase 1 (ASK1) [1].

The Mechanistic Role of ASK1

ASK1 is a redox-sensitive mitogen-activated protein kinase kinase kinase (MAP3K). Under normal physiological conditions, ASK1 is bound and repressed by the antioxidant protein thioredoxin (Trx). However, in the presence of pathological oxidative stress (Reactive Oxygen Species, ROS)—a hallmark of cardiovascular and diabetic kidney diseases—thioredoxin is oxidized and dissociates from ASK1[4].

This dissociation allows ASK1 to homodimerize and autophosphorylate at the Thr845 residue. Activated ASK1 then phosphorylates downstream targets MKK3/6 and MKK4/7, which subsequently activate the p38 MAPK and JNK pathways. This signaling cascade drives cellular apoptosis, severe inflammation, and extracellular matrix remodeling (fibrosis)[4],[5].

Therapeutic Causality

By utilizing Isopropyl 2-fluoro-5-nitrobenzoate-derived compounds to competitively bind to the ATP-binding pocket of ASK1, researchers can halt this destructive cascade at its source. In vivo models have demonstrated that inhibiting ASK1 suppresses hypertension-induced cardiac hypertrophy, reduces interstitial fibrosis, and halts the progressive loss of renal function in diabetic kidney disease[4],[5].

Caption: ASK1 signaling cascade illustrating how ROS-induced Trx dissociation drives pathology.

References

• U.S. Patent No. 8,927,582 B2. (2015). Triazolopyridine compounds as ASK1 inhibitors. United States Patent and Trademark Office.

• Liles, J. T., et al. (2018). ASK1 contributes to fibrosis and dysfunction in models of kidney disease. Journal of Clinical Investigation, 128(10), 4485–4500. Retrieved from[Link]

• Meijles, D. N., et al. (2020). Redox Regulation of Cardiac ASK1 (Apoptosis Signal-Regulating Kinase 1) Controls p38-MAPK (Mitogen-Activated Protein Kinase) and Orchestrates Cardiac Remodeling to Hypertension. Hypertension, 76(4), 1208–1218. Retrieved from[Link]

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"Isopropyl 2-fluoro-5-nitrobenzoate molecular weight"

The following technical guide details the structural properties, synthetic utility, and application workflows for Isopropyl 2-fluoro-5-nitrobenzoate , a critical intermediate in the development of kinase inhibitors and heterocyclic active pharmaceutical ingredients (APIs).

Core Identity & Synthetic Utility in Drug Development

Part 1: Executive Summary & Structural Logic

In the landscape of medicinal chemistry, Isopropyl 2-fluoro-5-nitrobenzoate (CAS: 1341173-35-0) is not merely a catalog compound; it is a bifunctional scaffold designed for modular drug assembly. Its value lies in the orthogonal reactivity of its three substituents:

• The 2-Fluoro Group: Activated by the para-nitro group, this position is highly susceptible to Nucleophilic Aromatic Substitution (SNAr), allowing for the rapid introduction of complex amines or ethers.

• The 5-Nitro Group: Serves as a "masked" amine. Post-coupling, it can be reduced to an aniline (5-amino) to facilitate further amide coupling or heterocycle formation (e.g., benzimidazoles).

• The Isopropyl Ester: Provides enhanced lipophilicity (LogP modulation) compared to methyl/ethyl esters, improving solubility in organic solvents during synthesis and serving as a steric bulk element or a removable protecting group.

This guide provides the definitive molecular weight calculations, validated synthesis protocols, and downstream application pathways for researchers utilizing this scaffold.

Part 2: Physicochemical Profile

Molecular Weight & Formula Analysis

Accuracy in stoichiometry is paramount for yield calculations. The molecular weight is derived from the standard atomic weights of the constituent elements.

Chemical Formula: C10H10FNO4

Element	Count	Atomic Mass (Da)	Subtotal (Da)	Contribution %
Carbon (C)	10	12.011	120.110	52.86%
Hydrogen (H)	10	1.008	10.080	4.44%
Nitrogen (N)	1	14.007	14.007	6.17%
Oxygen (O)	4	15.999	63.996	28.17%
Fluorine (F)	1	18.998	18.998	8.36%
Total MW	227.19 g/mol	100.00%

• Exact Mass (Monoisotopic): 227.0594 (Essential for High-Resolution Mass Spectrometry [HRMS] validation).

• LC-MS Identification: In positive electrospray ionization (ESI+), look for the [M+H]⁺ peak at 228.07 .

Solubility & Handling

• Physical State: Typically a low-melting solid or viscous oil (dependent on purity).

• Solubility: High solubility in DCM, Ethyl Acetate, and DMSO. Limited solubility in water.

• Stability: Moisture sensitive (ester hydrolysis); light sensitive (nitro group degradation over prolonged exposure). Store at 2–8°C under inert atmosphere.

Part 3: Synthetic Protocols

Two primary routes exist for accessing this scaffold. The choice depends on the starting material availability and scale.

Protocol A: Fischer Esterification (From Acid)

Best for lab-scale preparation when 2-fluoro-5-nitrobenzoic acid is available.

Reagents: 2-Fluoro-5-nitrobenzoic acid, Isopropanol (solvent/reactant), H₂SO₄ (cat).

• Dissolution: Dissolve 10.0 g (54 mmol) of 2-fluoro-5-nitrobenzoic acid in 100 mL of anhydrous isopropanol.

• Catalysis: Add 1.0 mL of conc. H₂SO₄ dropwise.[1]

• Reflux: Heat to reflux (82°C) for 6–8 hours. Monitor via TLC (Hexane:EtOAc 4:1).

• Workup: Cool to RT. Concentrate in vacuo to remove excess isopropanol. Dilute residue with EtOAc, wash with sat. NaHCO₃ (to remove unreacted acid) and brine.

• Purification: Dry over MgSO₄, filter, and concentrate. Yield is typically >90%.[2]

Protocol B: Nitration of Isopropyl 2-Fluorobenzoate

Best for industrial scale-up to avoid handling solid nitro-acids.

Reagents: Isopropyl 2-fluorobenzoate, KNO₃, H₂SO₄.

• Setup: Charge Isopropyl 2-fluorobenzoate into a reactor with conc. H₂SO₄ at 0°C.[3]

• Nitration: Slowly add KNO₃ (1.1 eq) maintaining internal temp <10°C. The fluorine directs para (position 5), while the ester directs meta (position 3). However, the combined directing effects and steric hindrance of the isopropyl group favor the 5-position.

• Quench: Pour onto ice water. Extract with DCM.

• Note: Isomer separation may be required if 3-nitro byproduct forms.

Part 4: Functional Reactivity & Applications

The utility of Isopropyl 2-fluoro-5-nitrobenzoate is defined by its role as a branch point in synthesis.

The SNAr "Fluorine Trigger"

The 5-nitro group withdraws electron density from the ring, making the 2-fluoro position highly electrophilic. This allows for the displacement of fluorine by amines, thiols, or alkoxides under mild conditions.

• Application: Synthesis of Benzoxazepines or Quinazolines.

• Conditions: K₂CO₃, DMF, 60°C.

The "Nitro Switch" (Reduction)

Post-SNAr, the nitro group is reduced to an aniline.

• Reagents: Fe/NH₄Cl, H₂/Pd-C, or SnCl₂.

• Critical Note: If the isopropyl ester is to be retained, avoid strong basic reducing conditions (like hydrazine/KOH) which might hydrolyze the ester.

Visualizing the Workflow

The following diagram illustrates the divergent pathways available from this core scaffold.

Figure 1: Divergent synthetic pathways for Isopropyl 2-fluoro-5-nitrobenzoate. The SNAr pathway is the primary route for functionalizing the core.

Part 5: Analytical Validation (Self-Validating Protocol)

To ensure the integrity of your intermediate before proceeding to costly downstream steps, perform this 3-point check:

• ¹H NMR (400 MHz, DMSO-d₆):

  • Aromatic Region: Look for the specific splitting pattern of the 1,2,4-substituted ring.

    • dd (approx 8.6 ppm) = H6 (Ortho to nitro/ester).

    • m (approx 8.4 ppm) = H4 (Ortho to nitro).

    • t (approx 7.6 ppm) = H3 (Ortho to fluoro).

  • Aliphatic Region:

    • Septet (5.2 ppm) = Isopropyl CH.

    • Doublet (1.35 ppm) = Isopropyl CH₃ groups (6H).

• TLC Mobility:

  • The ester will have a significantly higher R_f than the corresponding acid.

  • Mobile Phase: 20% EtOAc in Hexanes. R_f ~ 0.6–0.7.

• Melting Point:

  • While often an oil, pure crystalline forms (if achieved) or derivatives should be checked against internal standards.

References

• PubChem. (2024).[4] Isopropyl 2-fluoro-5-nitrobenzoate Compound Summary. National Library of Medicine.[4] [Link][4]

• Google Patents. (2013). ASK1 Inhibitors and Methods of Use (WO2011041293A1).

Sources

• 1. Process for the preparation of benzoic acid derivatives via a new intermediate of synthesis - Eureka | Patsnap [eureka.patsnap.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. 5-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 4. Isopropyl 5-chloro-4-methyl-2-nitrobenzoate | C11H12ClNO4 | CID 67119436 - PubChem [pubchem.ncbi.nlm.nih.gov]

"synthesis and applications of 5-Fluoro-2-nitrobenzoic acid"

Technical Whitepaper: 5-Fluoro-2-nitrobenzoic Acid – Synthetic Architecture & Pharmaceutical Utility

Executive Summary

5-Fluoro-2-nitrobenzoic acid (5-F-2-NBA) represents a critical pharmacophore scaffold in modern medicinal chemistry. Its structural uniqueness lies in the para relationship between the strongly electron-withdrawing nitro group (

) and the fluorine atom. This electronic arrangement highly activates the fluorine toward Nucleophilic Aromatic Substitution ( ), while the adjacent carboxylic acid provides a handle for cyclization or amide coupling. This guide details the industrial-grade synthesis of 5-F-2-NBA, its transformation into high-value heterocyclic cores (such as quinazolinones and indazoles), and the safety protocols required for its handling.

Structural Analysis & Reactivity Profile

The utility of 5-F-2-NBA is dictated by its electronic landscape. Unlike simple benzoic acid derivatives, the cooperative effects of its substituents create specific vectors for chemical modification.

• The Activation Vector (

  ): The nitro group at position 2 is para to the fluorine at position 5. Through resonance withdrawal, the nitro group depletes electron density at C5, making the C-F bond highly susceptible to nucleophilic attack by amines, thiols, or alkoxides.

• The Cyclization Vector: The proximity of the nitro group (C2) and the carboxylic acid (C1) allows for reductive cyclization. Following

  displacement of the fluorine, the nitro group can be reduced to an amine, which then condenses with the carboxyl group (or its derivatives) to form heterocycles like quinazolin-4-ones.

Figure 1: Reactivity Logic of 5-F-2-NBA

Caption: Electronic activation map showing the para-activation of Fluorine by the Nitro group, facilitating downstream heterocycle formation.[1][2]

Synthetic Methodologies

While multiple routes exist, the direct nitration of 3-fluorobenzoic acid is the preferred industrial method due to atom economy and yield efficiency.

Route A: Regioselective Nitration (Preferred)

This route utilizes the directing effects of the fluorine substituent. Although the carboxylic acid is a meta-director (directing to C5), the fluorine atom is an ortho/para-director. The resonance donation of fluorine directs the incoming electrophile (

) primarily to the position para to itself (C6 of the starting material), which corresponds to C2 in the final product numbering.

Table 1: Comparative Synthetic Routes

Feature	Route A: Nitration of 3-Fluorobenzoic Acid	Route B: Oxidation of 5-Fluoro-2-nitrotoluene
Starting Material	3-Fluorobenzoic Acid	5-Fluoro-2-nitrotoluene
Reagents	Fuming ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> , Conc.[3][4]	or Chromic Acid
Step Count	1 Step	1 Step (if precursor available)
Yield	High (90-95%)	Moderate (60-75%)
Regioselectivity	High (Directs Para to F)	Pre-determined by starting material
Scalability	Excellent (Exothermic control required)	Good (Waste management required for oxidants)

Detailed Experimental Protocol: Route A

Reference Standard: Adapted from industrial protocols [1, 2].

Materials:

• 3-Fluorobenzoic acid (1.0 eq)[3]

• Concentrated Sulfuric Acid (

  , 98%)

• Fuming Nitric Acid (

  , >90%)[4]

• Ice/Water bath[3]

Procedure:

• Dissolution: Charge a reactor with 3-fluorobenzoic acid (e.g., 10 g) and concentrated

  (70 mL). Stir at room temperature until fully dissolved.

• Cooling: Cool the solution to 0–5°C using an ice/salt bath. Critical: Temperature control is vital to prevent dinitration.

• Nitration: Add fuming

  (1.2 eq) dropwise over 30–45 minutes. Maintain internal temperature below 10°C.

• Reaction: Allow the mixture to warm gradually to room temperature (20–25°C) and stir for 3 hours. Monitor via TLC or HPLC (Target: disappearance of starting material).

• Quench: Pour the reaction mixture slowly onto crushed ice (500 g) with vigorous stirring. The product will precipitate as a pale yellow solid.[3]

• Isolation: Filter the precipitate. Wash the filter cake with cold water (

  mL) until the filtrate pH is neutral.

• Purification: Recrystallize from ethanol/water if necessary.

• Expected Yield: 92–95% (m.p. 122–124°C).

Pharmaceutical Applications & Functionalization

The primary value of 5-F-2-NBA is as a precursor for kinase inhibitors (e.g., p38 MAPK inhibitors) and antibacterial agents.

Workflow: Synthesis of Quinazolinone Cores

A common workflow involves replacing the fluorine with an amine, followed by nitro reduction and cyclization.

Figure 2: Synthesis of Quinazolinone Derivatives

Caption: Stepwise conversion of 5-F-2-NBA into a biologically active quinazolinone scaffold via S_NAr and reductive cyclization.

Key Application: p38 MAPK Inhibitors

Research indicates that quinazolinones derived from this scaffold are potent inhibitors of p38

mitogen-activated protein kinase, a target for anti-inflammatory drugs [3].

• Mechanism: The fluorine is displaced by a cyclic amine (e.g., morpholine or a piperazine derivative).

• Protocol Insight: The

  reaction usually requires a base ( or DIPEA) and polar aprotic solvent (DMF or DMSO) at elevated temperatures (80–100°C).

Safety & Handling (E-E-A-T)

As a nitro-aromatic compound, 5-F-2-NBA requires specific safety protocols.

• Hazards:

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.

  • Thermal Stability: Nitro compounds can be shock-sensitive or thermally unstable if distilled to dryness. Avoid rotary evaporation to complete dryness at high bath temperatures.

• PPE Requirements:

  • Nitrile gloves (0.11 mm minimum thickness).

  • P2/N95 respirator during solid handling to prevent dust inhalation.

  • Safety goggles (chemical splash guard).

• Storage: Store in a cool, dry place. Keep away from strong bases and reducing agents.

References

• GuideChem. (2022). Synthesis and applications of 5-Fluoro-2-nitrobenzoic acid.[3][4][5][6] Retrieved from

• ChemicalBook. (2023). 5-Fluoro-2-nitrobenzoic acid Preparation Products and Raw materials.[3][4][5][6] Retrieved from

• Brown, D. S., et al. (2012). The discovery of N-cyclopropyl-4-methyl-3-[6-(4-methylpiperazin-1-yl)-4-oxoquinazolin-3(4H)-yl]benzamide (AZD6703), a clinical p38α MAP kinase inhibitor. Bioorganic & Medicinal Chemistry Letters, 22(12), 3879-3883. Retrieved from

• Sigma-Aldrich. (2023). Safety Data Sheet: 5-Fluoro-2-nitrobenzoic acid. Retrieved from

• Vapourtec. (2020). Nucleophilic Aromatic Substitution (SNAr) in Flow Chemistry.[1] Retrieved from

Sources

• 1. vapourtec.com [vapourtec.com]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. guidechem.com [guidechem.com]
• 4. US11001552B2 - Method for preparation of 5-fluoro-2-methyl-3-nitrobenzoic acid and its methyl ester - Google Patents [patents.google.com]
• 5. 5-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. EP0647615B1 - Process for the preparation of 5-fluoroanthranilic acid alkyl esters and or 5-fluoroanthranilic acid - Google Patents [patents.google.com]

A Technical Guide to the Synthesis of Nitrobenzophenones via Friedel-Crafts Acylation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Nitrobenzophenones are valuable chemical intermediates, particularly in the synthesis of pharmaceuticals and fine chemicals. Their preparation via Friedel-Crafts acylation, a fundamental carbon-carbon bond-forming reaction, presents a classic challenge in organic synthesis: the electrophilic substitution on a strongly deactivated aromatic ring. This guide provides an in-depth exploration of the synthesis of nitrobenzophenones, with a focus on 3-nitrobenzophenone, by navigating the complexities of acylating nitrobenzene. We will dissect the reaction mechanism, evaluate catalyst systems, present a detailed experimental protocol, and discuss the inherent challenges, offering a comprehensive resource for professionals in the field.

Introduction: The Challenge of Acylating a Deactivated Ring

The Friedel-Crafts acylation, discovered by Charles Friedel and James Mason Crafts in 1877, is a cornerstone of organic synthesis, enabling the attachment of an acyl group to an aromatic ring.[1] This electrophilic aromatic substitution reaction is pivotal for creating aromatic ketones, which are precursors to a wide array of more complex molecules.[1][2]

However, the reaction is not without its limitations. One of the most significant is its failure with strongly deactivated aromatic substrates, such as nitrobenzene.[3][4][5] The nitro group is a powerful electron-withdrawing group, which reduces the nucleophilicity of the benzene ring, making it less susceptible to attack by the electrophilic acylium ion.[6] This deactivation necessitates harsher reaction conditions and careful selection of reagents to achieve a successful synthesis.

This guide will focus on the synthesis of 3-nitrobenzophenone, a compound that serves as a valuable photoinitiator and synthetic intermediate.[7] The meta-directing nature of the nitro group channels the incoming benzoyl group to the 3-position, a key aspect of the regioselectivity of this reaction.

Mechanistic Insights: Electrophilic Attack on Nitrobenzene

The Friedel-Crafts acylation proceeds through the generation of a highly electrophilic acylium ion.[1][8] In a typical procedure involving benzoyl chloride and aluminum chloride (AlCl₃), the Lewis acid coordinates to the chlorine atom of the acyl chloride, facilitating its departure and the formation of a resonance-stabilized acylium ion.[2][4]

Once formed, the acylium ion is attacked by the π-electrons of the aromatic ring. In the case of nitrobenzene, the strong electron-withdrawing nature of the nitro group destabilizes the positively charged intermediate (the sigma complex or arenium ion) that is formed during the electrophilic attack. This destabilization is most pronounced when the attack occurs at the ortho or para positions, as the positive charge would be placed directly adjacent to the electron-deficient nitro group. Consequently, the attack preferentially occurs at the meta position, where this unfavorable interaction is avoided.

Diagram: Mechanism of Friedel-Crafts Acylation of Nitrobenzene

Caption: Mechanism of 3-Nitrobenzophenone Synthesis.

Optimizing the Reaction: Catalysts and Conditions

The choice of catalyst and reaction conditions is paramount for the successful acylation of a deactivated ring like nitrobenzene.

• Catalyst: Anhydrous aluminum chloride (AlCl₃) is the classic and most commonly used Lewis acid for Friedel-Crafts reactions.[8][9] Due to the deactivation of the nitrobenzene ring and the complexation of the catalyst with the carbonyl group of the product, a stoichiometric amount, or even an excess, of AlCl₃ is typically required.[2] It is crucial to use anhydrous AlCl₃, as any moisture will react violently with the catalyst, generating HCl and rendering it inactive.[10][11][12] While other Lewis acids like FeCl₃ or ZnCl₂ can be used, AlCl₃ generally provides the necessary reactivity for this challenging transformation.[2] Modern approaches have also explored the use of other catalysts, such as erbium trifluoromethanesulfonate, particularly with microwave assistance, though these are often more effective for arenes with electron-donating substituents.[1]

• Acylating Agent: Benzoyl chloride is a common and effective acylating agent for this synthesis. Benzoic anhydride can also be used.[1]

• Solvent: The reaction can be carried out using an excess of nitrobenzene as both the reactant and the solvent. This high concentration of the substrate can help to drive the reaction forward. Alternatively, inert solvents such as carbon disulfide (CS₂) or 1,2-dichloroethane can be employed.

• Temperature: Elevated temperatures are often necessary to overcome the high activation energy associated with the acylation of a deactivated ring. However, care must be taken to control the temperature, as Friedel-Crafts reactions can be exothermic, and excessive heat can lead to side reactions. A reaction temperature in the range of 60-120°C is typical.

Experimental Protocol: Synthesis of 3-Nitrobenzophenone

This protocol provides a representative procedure for the synthesis of 3-nitrobenzophenone.

Safety Precautions:

• This reaction should be performed in a well-ventilated fume hood.

• Anhydrous aluminum chloride is highly corrosive and reacts violently with water.[10][11][13] Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[10][11]

• Nitrobenzene is toxic and can be absorbed through the skin. Handle with care.

• Benzoyl chloride is a lachrymator and is corrosive.

• The reaction quench with water and acid is highly exothermic and will release HCl gas.

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Moles
Nitrobenzene	C₆H₅NO₂	123.11	50 mL	~0.54
Benzoyl Chloride	C₇H₅ClO	140.57	20 mL	~0.17
Aluminum Chloride (anhydrous)	AlCl₃	133.34	25 g	~0.19
Dichloromethane (DCM)	CH₂Cl₂	84.93	100 mL	-
Hydrochloric Acid (conc.)	HCl	36.46	As needed	-
Sodium Bicarbonate (sat. soln.)	NaHCO₃	84.01	As needed	-
Magnesium Sulfate (anhydrous)	MgSO₄	120.37	As needed	-

Procedure:

• Reaction Setup: Assemble a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer. Protect the system from atmospheric moisture with drying tubes (e.g., filled with CaCl₂).

• Charging the Flask: To the flask, add nitrobenzene (50 mL) and anhydrous aluminum chloride (25 g). Stir the mixture to form a slurry. The complexation of AlCl₃ with nitrobenzene can be exothermic.

• Addition of Benzoyl Chloride: Slowly add benzoyl chloride (20 mL) from the dropping funnel over 30 minutes. Control the rate of addition to maintain a manageable reaction temperature.

• Reaction: Heat the reaction mixture to 80-90°C and maintain this temperature with stirring for 3-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up:

  • Cool the reaction mixture to room temperature and then carefully pour it onto a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL). This will decompose the aluminum chloride complex. Perform this step slowly in a large beaker within a fume hood.

  • Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash sequentially with water (100 mL), saturated sodium bicarbonate solution (100 mL), and finally with water (100 mL).

• Purification:

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by recrystallization from ethanol or by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Characterization:

The final product, 3-nitrobenzophenone, is typically a yellow crystalline solid.[7]

Property	Expected Value
Molecular Formula	C₁₃H₉NO₃
Molecular Weight	227.22 g/mol [14][15]
Melting Point	95-98 °C
Appearance	Yellow crystalline solid[7]

Diagram: Experimental Workflow

Caption: Workflow for 3-Nitrobenzophenone Synthesis.

Challenges and Troubleshooting

• Low Yields: The primary challenge is overcoming the deactivation of the nitrobenzene ring. Insufficiently harsh conditions (low temperature, short reaction time) or an inadequate amount of catalyst can lead to low conversion and poor yields.

• Catalyst Deactivation: The presence of any moisture will deactivate the AlCl₃ catalyst.[12] Ensure all glassware is oven-dried and reagents are anhydrous.

• Product Complexation: The ketone product forms a stable complex with AlCl₃, which deactivates the catalyst. This is why a stoichiometric amount of the catalyst is necessary. The work-up step with acid is crucial to break this complex and isolate the product.

• Violent Reactions: Both the reaction itself and the work-up can be highly exothermic.[10][13] Careful control of addition rates and cooling is essential for safety. A particularly violent reaction between AlCl₃ and nitrobenzene upon heating has been noted.[10][13]

Alternative Synthetic Routes

While Friedel-Crafts acylation is a direct method, other strategies can be employed to synthesize nitrobenzophenones:

• Nitration of Benzophenone: Benzophenone can be nitrated using a mixture of nitric acid and sulfuric acid. The benzoyl group is a deactivating, meta-directing group, which will lead to the formation of 3-nitrobenzophenone.

• Oxidation of 3-Nitrodiphenylmethane: The corresponding diphenylmethane can be oxidized to the benzophenone.

• Coupling Reactions: Modern cross-coupling methodologies could also be adapted for the synthesis of nitrobenzophenones.

Conclusion

The Friedel-Crafts acylation of nitrobenzene to produce nitrobenzophenones is a challenging yet feasible transformation that highlights the interplay of electronic effects and reaction conditions in electrophilic aromatic substitution. A thorough understanding of the reaction mechanism, careful control of anhydrous conditions, and the use of stoichiometric amounts of a potent Lewis acid catalyst are critical for success. Despite the inherent difficulties, this method remains a valuable tool in the synthetic chemist's arsenal for accessing these important chemical intermediates.

References

• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. The National Academies Press. Retrieved from [Link]

• Ashenhurst, J. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Retrieved from [Link]

• SlidePlayer. (n.d.). ORGANIC REACTION MECHANISM. Retrieved from [Link]

• Synthesis and antioxidant potential of novel synthetic benzophenone analogues. (2025, August 6). Retrieved from [Link]

• DCM Shriram. (n.d.). Material Safety Data Sheet - Anhydrous Aluminium Chloride. Retrieved from [Link]

• Princeton University Environmental Health and Safety. (n.d.). Aluminum Chloride (anhydrous). Retrieved from [Link]

• Save My Exams. (2024, October 26). Friedel-Crafts Acylation. Retrieved from [Link]

• Lewis Acid Catalyzed Friedel—Crafts Acylation Reaction Using Carboxylic Acids as Acylating Agents. (2025, August 6). ResearchGate. Retrieved from [Link]

• NIST. (n.d.). 3-Nitrobenzophenone. NIST Chemistry WebBook. Retrieved from [Link]

• University of Calgary. (n.d.). 10.9. Reaction: Acylation via Friedel-Crafts. Introduction to Organic Chemistry. Retrieved from [Link]

• Alternative Route Toward Nitrones: Experimental and Theoretical Findings. (2017, January 25). R Discovery. Retrieved from [Link]

• NIST. (n.d.). 4-Chloro-3-nitrobenzophenone. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-3-nitrobenzophenone. Retrieved from [Link]

• PubChem. (n.d.). 3-Nitrobenzophenone. Retrieved from [Link]

• Synthesis of benzophenones via Friedel–Crafts reactions. (n.d.). ResearchGate. Retrieved from [Link]

• Quora. (2015, March 29). What happens if hydrated aluminium chloride is used in Friedel-Crafts reactions?. Retrieved from [Link]

• Ashenhurst, J. (2018, May 30). Intramolecular Friedel-Crafts Reactions. Master Organic Chemistry. Retrieved from [Link]

• Chad's Prep. (2021, March 4). Friedel Crafts Alkylation and Acylation | Complete Breakdown | Organic Chemistry 18.2 [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 15.12: Limitations of Friedel-Crafts Alkylations. Retrieved from [Link]

• Pharmaguideline. (n.d.). Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2016, December 5). Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane. Retrieved from [Link]

• Ismaath Test Prep. (2025, May 20). Synthetic Route (Aniline to meta-Bromoaniline) [Video]. YouTube. Retrieved from [Link]

• Synthetic routes for phenazines: an overview. (2025, August 6). ResearchGate. Retrieved from [Link]

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• 8. 10.9. Reaction: Acylation via Friedel-Crafts – Introduction to Organic Chemistry [saskoer.ca]
• 9. dcmshriram.com [dcmshriram.com]
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• 11. ehs.princeton.edu [ehs.princeton.edu]
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• 13. Aluminium chloride-Health Hazard and Toxicity_Chemicalbook [chemicalbook.com]
• 14. 3-Nitrobenzophenone [webbook.nist.gov]
• 15. 3-Nitrobenzophenone | C13H9NO3 | CID 75243 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Isopropyl 2-fluoro-5-nitrobenzoate as a Versatile Reagent for Nucleophilic Aromatic Substitution (SNAr) Reactions

Introduction

In the landscape of modern organic synthesis, particularly within medicinal and materials chemistry, the efficient construction of functionalized aromatic systems is of paramount importance. Isopropyl 2-fluoro-5-nitrobenzoate has emerged as a highly effective and versatile building block for this purpose. Its utility is primarily centered on its role as an electrophilic partner in Nucleophilic Aromatic Substitution (SNAr) reactions. The strategic placement of a nitro group and a fluorine atom on the benzoate ring creates a powerfully activated system, facilitating the introduction of a wide array of nucleophiles under mild conditions.[1][2] This note provides an in-depth guide to the chemistry of Isopropyl 2-fluoro-5-nitrobenzoate, including its reaction mechanism, detailed experimental protocols, and expert insights into its practical application.

Scientific Rationale and Mechanistic Insights

The exceptional reactivity of Isopropyl 2-fluoro-5-nitrobenzoate in SNAr reactions is a direct consequence of its electronic architecture. The reaction proceeds through a well-established two-step addition-elimination mechanism.[1]

Pillar 1: Expertise & Experience - Causality Behind Experimental Choices

The choice of this specific reagent is deliberate. The fluorine atom, positioned ortho to the ester, and the nitro group, positioned para to the fluorine, work in concert to activate the ring towards nucleophilic attack.

• Activation: The potent electron-withdrawing nature of the nitro group (–NO₂) via both resonance and inductive effects significantly polarizes the C-F bond and depletes the electron density of the aromatic ring. This makes the carbon atom bonded to the fluorine (C-2) highly electrophilic and susceptible to attack by nucleophiles.

• Leaving Group: Fluorine, despite being the most electronegative element, is an excellent leaving group in SNAr reactions. This is because the rate-determining step is typically the initial nucleophilic attack and the formation of the resonance-stabilized intermediate, not the elimination of the leaving group.[1]

• Stabilization: The key intermediate in this reaction is the "Meisenheimer complex," a resonance-stabilized anionic σ-complex.[1][3] The negative charge developed during the nucleophilic addition is effectively delocalized onto the oxygen atoms of the ortho-nitro group, providing a low-energy pathway for the reaction to proceed.[1]

• The Isopropyl Ester: The isopropyl ester group is more than just a placeholder. It offers a balance of steric bulk and electronic properties that can influence reaction rates and solubility. It is also a robust protecting group for the carboxylic acid, which can be readily hydrolyzed in a subsequent step to reveal a new functional handle for further molecular elaboration.

Mechanism of Nucleophilic Aromatic Substitution (SNAr)

The accepted mechanism involves the formation of a Meisenheimer complex intermediate.

Caption: General mechanism of the SNAr reaction.

Core Application: Synthesis of Aryl Ethers and Aryl Amines

A primary application of Isopropyl 2-fluoro-5-nitrobenzoate is the synthesis of substituted aryl ethers and amines, which are common motifs in pharmacologically active molecules.[2] The following protocols provide a self-validating system for these transformations.

Pillar 2: Trustworthiness - Self-Validating Protocols

Each protocol is designed with built-in checkpoints. Monitoring by Thin Layer Chromatography (TLC) provides a visual confirmation of the consumption of the starting material and the formation of the product. A distinct color change in the reaction mixture upon addition of the base and nucleophile is often indicative of the formation of the Meisenheimer complex.

Experimental Protocol 1: Synthesis of an Aryl Ether

This protocol details the reaction of Isopropyl 2-fluoro-5-nitrobenzoate with a generic alcohol (e.g., benzyl alcohol) to form the corresponding aryl ether.

Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount (mmol)	Equivalents	Quantity
Isopropyl 2-fluoro-5-nitrobenzoate	227.18	1.0	1.0	227 mg
Benzyl Alcohol	108.14	1.2	1.2	130 mg (125 µL)
Potassium Carbonate (K₂CO₃), anhydrous	138.21	2.0	2.0	276 mg
N,N-Dimethylformamide (DMF), anhydrous	-	-	-	5 mL
Ethyl Acetate (EtOAc)	-	-	-	~50 mL
Brine (Saturated NaCl solution)	-	-	-	~20 mL
Magnesium Sulfate (MgSO₄), anhydrous	-	-	-	As needed

Step-by-Step Methodology

• Setup: To a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add Isopropyl 2-fluoro-5-nitrobenzoate (227 mg, 1.0 mmol) and anhydrous potassium carbonate (276 mg, 2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert atmosphere (Nitrogen or Argon) for 5 minutes.

• Solvent & Nucleophile Addition: Add anhydrous DMF (5 mL) via syringe, followed by the addition of benzyl alcohol (125 µL, 1.2 mmol).

• Reaction: Heat the reaction mixture to 80 °C in a pre-heated oil bath.

• Monitoring (Self-Validation): Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:EtOAc mobile phase). The disappearance of the starting benzoate spot and the appearance of a new, typically less polar, product spot indicates reaction progression. The reaction is generally complete within 4-8 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into a separatory funnel containing water (20 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers and wash with brine (1 x 20 mL) to remove residual DMF.

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel to yield the pure aryl ether.

Experimental Workflow Visualization

Caption: Standard experimental workflow for SNAr reactions.

Pillar 3: Authoritative Grounding & Data

The versatility of Isopropyl 2-fluoro-5-nitrobenzoate extends to a range of nucleophiles. The efficiency of the SNAr reaction is influenced by the nucleophilicity of the attacking species and the reaction conditions.[4]

Comparative Reaction Data

Nucleophile Class	Example Nucleophile	Base	Temp. (°C)	Typical Yield (%)	Reference
Alcohols	Benzyl Alcohol	K₂CO₃	80	85-95	[1]
Phenols	Phenol	K₂CO₃	80-100	90-98	[5]
Primary Amines	Aniline	Et₃N or K₂CO₃	25-50	>95	[1]
Secondary Amines	Morpholine	K₂CO₃	25-50	>95	[6]
Thiols	Benzylthiol	NaH or K₂CO₃	0 - 25	80-90	[1]

Yields are representative and can vary based on substrate and precise conditions.

Troubleshooting

• Incomplete Reaction: If TLC indicates a stalled reaction, consider increasing the temperature in 10 °C increments or adding an additional 0.2 equivalents of the nucleophile. Ensure all reagents and solvents are anhydrous, as water can deactivate strong bases and hydrolyze the ester.

• Side Product Formation: In reactions with primary amines, di-substitution can occasionally occur if the product amine is sufficiently nucleophilic. Using a slight excess of the starting benzoate or lower temperatures can mitigate this. For base-sensitive substrates, a milder base like triethylamine (Et₃N) may be preferable to K₂CO₃ or NaH.[1]

Conclusion

Isopropyl 2-fluoro-5-nitrobenzoate is a robust and highly activated substrate for nucleophilic aromatic substitution. The predictable reactivity, governed by the powerful electron-withdrawing nitro group, allows for the reliable synthesis of a diverse range of substituted aromatic compounds. The protocols outlined herein provide a solid foundation for researchers and drug development professionals to leverage this versatile reagent in the synthesis of complex molecular targets.

References

• BenchChem. (n.d.). Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine.

• Kirk, K. L., et al. (n.d.). The preparation of 2-Fluoro-5-nitrobenzonitrile and the proton magnetic resonance spectra of some compounds containing the N-(2-Cyano-4-nitrophenyl) group. ResearchGate. Retrieved from [Link]

• Angewandte Chemie International Edition. (2014). Synthesis of Fluorinated Heteroaromatics through Formal Substitution of a Nitro Group by Fluorine under Transition-Metal.

• ResearchGate. (n.d.). S N Ar reactions of 2. Retrieved from [Link]

• IP.com. (n.d.). A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 Nitrobenzoate Derivatives. Retrieved from [Link]

• Harvard DASH. (n.d.). Concerted nucleophilic aromatic substitutions. Retrieved from [Link]

• PMC. (n.d.). Nitroaromatic Compounds, from Synthesis to Biodegradation. Retrieved from [Link]

• De Gruyter. (2019). One-Pot Approach for SNAr Reaction of Fluoroaromatic Compounds with Cyclopropanol. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. dash.harvard.edu [dash.harvard.edu]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 5. 2-Fluoro-5-nitrobenzoic acid 98 7304-32-7 [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]

"Isopropyl 2-fluoro-5-nitrobenzoate as a building block in medicinal chemistry"

Application Note: Isopropyl 2-fluoro-5-nitrobenzoate in Medicinal Chemistry

Abstract

Isopropyl 2-fluoro-5-nitrobenzoate (CAS 1341173-35-0) serves as a high-value bifunctional building block in the synthesis of kinase inhibitors, antibacterial agents, and nitrogen-containing heterocycles.[1][2] Distinguished by its unique "push-pull" electronic architecture—where the 2-fluoro position is activated by both the ortho-ester and para-nitro groups—this scaffold offers versatile regioselectivity. This guide details the strategic application of this molecule, focusing on Nucleophilic Aromatic Substitution (

), chemoselective nitro reduction, and heterocyclic cyclization protocols.

Introduction: The Strategic Advantage

In medicinal chemistry, the choice of ester group often dictates the solubility and stability of intermediates. While methyl and ethyl esters are common, the isopropyl ester of 2-fluoro-5-nitrobenzoate offers distinct advantages:

• Steric Bulk: The isopropyl group provides steric shielding to the carbonyl carbon, reducing the rate of premature hydrolysis during basic workups compared to methyl esters.

• Lipophilicity: Enhanced solubility in organic solvents (DCM, EtOAc) facilitates easier extraction and purification of polar intermediates, such as the corresponding anilines.

• Crystallinity: Isopropyl esters often yield crystalline solids rather than oils, simplifying isolation without chromatography.

Electronic Activation (The "Trap"): The molecule features a highly reactive C2-Fluorine center. The electron-withdrawing nature of the nitro group (

) and the ester ( ) creates a significant dipole, making the C2 position exceptionally electrophilic and prone to displacement by amines, thiols, and alkoxides.

Reactivity Profile & Decision Matrix

Researchers must choose the reaction order based on the desired final scaffold.

Pathway	Step 1	Step 2	Outcome
Path A (Fluorine Retention)	Nitro Reduction	Amide Coupling / Alkylation	Fluoro-Aniline Scaffolds (Common in Kinase Inhibitors)
Path B (Fluorine Displacement)	Displacement	Nitro Reduction / Cyclization	Indazoles, Quinazolinones, Benzimidazoles

Visualizing the Reaction Logic

Figure 1: Divergent synthetic pathways for Isopropyl 2-fluoro-5-nitrobenzoate. Path A preserves the fluorine atom for metabolic blocking or binding interactions, while Path B utilizes the fluorine as a leaving group for scaffold construction.

Experimental Protocols

Protocol A: Chemoselective Nitro Reduction (Retention of Fluorine)

Objective: Synthesize Isopropyl 5-amino-2-fluorobenzoate without defluorination. Context: Used in the synthesis of ASK1 inhibitors where the fluorine atom is critical for binding affinity [1].

Reagents:

• Substrate: Isopropyl 2-fluoro-5-nitrobenzoate (1.0 equiv)

• Reductant: Iron powder (5.0 equiv)

• Solvent: Acetic Acid (glacial) / Ethanol (1:4 ratio) or pure Acetic Acid

• Temperature: 60–80 °C

Procedure:

• Dissolution: Dissolve 12.6 mmol (approx. 2.86 g) of Isopropyl 2-fluoro-5-nitrobenzoate in 30 mL of glacial acetic acid.

• Addition: Add Iron powder (3.5 g, 63 mmol) portion-wise to the stirring solution. Caution: Exothermic.

• Reaction: Heat the suspension to 60 °C for 2 hours. Monitor by LCMS for the disappearance of the nitro peak (M+1: 228) and appearance of the amine (M+1: 198).

• Workup: Cool to room temperature. Filter through a Celite pad to remove iron residues. Wash the pad with Ethyl Acetate.

• Neutralization: Concentrate the filtrate. Dilute with EtOAc and wash carefully with saturated

  until pH neutral.

• Isolation: Dry organic layer over

  , filter, and concentrate.

  • Yield Expectation: >90%.[3][4] The product usually solidifies upon standing.

Critical Note: Avoid catalytic hydrogenation (

) if the reaction runs overnight, as hydrodefluorination (loss of F) is a common side reaction with Pd catalysts on fluoro-aromatics. Iron/Acetic acid is chemoselective for the nitro group.

Protocol B: Displacement (Synthesis of N-Heterocycle Precursors)

Objective: Replace the fluorine with a primary amine to generate a 2-amino-5-nitrobenzoate derivative.

Reagents:

• Substrate: Isopropyl 2-fluoro-5-nitrobenzoate (1.0 equiv)

• Nucleophile: Benzylamine or Aniline derivative (1.1 equiv)

• Base: DIPEA (Diisopropylethylamine) (2.0 equiv) or

• Solvent: DMF or THF

• Temperature: 0 °C to RT

Procedure:

• Setup: In a round-bottom flask, dissolve Isopropyl 2-fluoro-5-nitrobenzoate (1.0 g) in anhydrous THF (10 mL). Cool to 0 °C.

• Addition: Add DIPEA (1.5 mL) followed by the dropwise addition of the amine nucleophile.

• Reaction: Allow to warm to Room Temperature (RT). The electron-deficient ring usually reacts within 1–4 hours.

  • Visual Cue: The solution often turns deep yellow/orange due to the formation of the nitro-aniline chromophore.

• Workup: Dilute with water (50 mL) and extract with EtOAc (2 x 50 mL). Wash organics with brine.[5]

• Purification: Flash chromatography (Hexane/EtOAc).

Troubleshooting:

• Hydrolysis:[6][7][8] If the ester hydrolyzes to the acid, ensure reagents are dry. The isopropyl ester is robust, but strong hydroxide bases (NaOH) should be avoided; use Carbonate or amine bases.

Application Data: Physicochemical Comparison

The following table highlights why the isopropyl variant is selected over methyl/ethyl analogs in specific optimization phases.

Property	Methyl Ester	Isopropyl Ester	Advantage
LogP (Predicted)	~2.1	~2.9	Higher lipophilicity aids cell permeability in early assays.
Hydrolytic Stability	Moderate	High	Resists non-specific esterases and basic workup conditions.
Crystallinity	Often Oil	Often Solid	Easier handling and weighing during library synthesis.

Safety & Handling

• Hazard Identification: Isopropyl 2-fluoro-5-nitrobenzoate is an irritant. The nitro group poses a potential explosion hazard if heated under confinement or subjected to high-energy shock, though the benzoate stabilizes it relative to polynitro compounds.

• Skin Sensitization: Like many activated fluoro-aromatics, it is a potent skin sensitizer (potential alkylating agent). Double-gloving is mandatory.

• Waste: Dispose of aqueous waste from the Iron reduction (containing Fe salts) as heavy metal waste.

References

• Synthesis of ASK1 Inhibitors: Title: "Preparation of triazolopyridine compounds as ASK1 inhibitors."[9] Source: Patent WO2011/008709 (and related US20130065882). Context: Describes the reduction of Isopropyl 2-fluoro-5-nitrobenzoate to Isopropyl 5-amino-2-fluorobenzoate using Iron/Acetic Acid. URL:

• General

  Reactivity of Fluoro-Nitrobenzoates: Title: "Nucleophilic Aromatic Substitution of 2-Fluoro-5-nitrobenzoic Acid Derivatives." Source:Journal of Organic Chemistry (General Principle Reference). Note: While specific to the acid/methyl ester, the mechanism is identical for the isopropyl ester. URL:

• Building Block Properties: Title: "Isopropyl 2-fluoro-5-nitrobenzoate Product Entry" Source: BLD Pharm / ChemicalBook. URL:

Sources

• 1. 914347-91-4|Ethyl 3-fluoro-4-nitrobenzoate|BLD Pharm [bldpharm.com]
• 2. 403-24-7|2-Fluoro-4-nitrobenzoic acid|BLD Pharm [bldpharm.com]
• 3. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 17417-09-3 | CAS DataBase [m.chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Divergent synthesis of nitrogen heterocycles via H2O-mediated hydride transfer reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. ossila.com [ossila.com]
• 8. A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 [quickcompany.in]
• 9. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

"protocols for using Isopropyl 2-fluoro-5-nitrobenzoate in solid-phase synthesis"

Application Note: High-Fidelity Solid-Phase Synthesis Protocols Utilizing Isopropyl 2-fluoro-5-nitrobenzoate

Part 1: Strategic Overview & Chemical Logic

1.1 The Scaffold's Utility Isopropyl 2-fluoro-5-nitrobenzoate is a high-value "chemoselective pivot" molecule used in the synthesis of privileged heterocyclic scaffolds, including 1,4-benzodiazepine-2,5-diones , quinazolines , and benzimidazoles . Its tri-functional nature allows for orthogonal diversification:

• Isopropyl Ester (C1): A sterically hindered carboxylate surrogate. Unlike methyl or ethyl esters, the isopropyl group resists premature nucleophilic attack (aminolysis) during

  reactions, ensuring regioselectivity at the fluorine position.

• Fluorine (C2): Activated for Nucleophilic Aromatic Substitution (

  ) by the para-nitro group.[1]

• Nitro Group (C5): A latent amine precursor, reducible for subsequent cyclization or reductive alkylation.

1.2 The "Isopropyl Advantage" in Workflow Design In standard Solid-Phase Synthesis (SPS), the corresponding acid (2-fluoro-5-nitrobenzoic acid) is often loaded directly onto the resin. However, the Isopropyl Ester variant offers a distinct advantage in Solution-Phase Pre-functionalization .

• Problem: Direct loading of the bare acid followed by

  on-resin can sometimes lead to low yields if the incoming amine is sterically demanding or if the resin matrix hinders the transition state.

• Solution: Perform the

  reaction in solution using the Isopropyl ester. The bulky isopropyl group protects the carbonyl from side-reactions (amide formation), forcing the amine to attack the fluorine. The resulting adduct is then saponified and loaded onto the resin for the final cyclization steps.

Part 2: Experimental Protocols

Protocol A: The "Solution-First" Strategy (Recommended for Complex Amines)

Use this protocol when the amine nucleophile is expensive, volatile, or sterically hindered.

Step 1: Chemoselective

Displacement (Solution Phase)

• Dissolve Isopropyl 2-fluoro-5-nitrobenzoate (1.0 equiv) in anhydrous DMSO (0.2 M concentration).

• Add DIEA (Diisopropylethylamine, 2.5 equiv).

• Add the Primary/Secondary Amine (1.2 equiv).

• Stir at 60°C for 4–6 hours . Monitor by LC-MS for the disappearance of the fluorinated starting material (

  shift).

  • Note: The isopropyl ester remains intact due to steric bulk, preventing the formation of the amide side-product.

• Workup: Dilute with EtOAc, wash with 1M HCl (to remove excess amine/DIEA), brine, and dry over MgSO₄. Concentrate to yield the Isopropyl 2-amino-5-nitrobenzoate intermediate.

Step 2: Activation (Saponification)

• Dissolve the intermediate in THF/MeOH/H₂O (3:1:1) .

• Add LiOH·H₂O (3.0 equiv). Stir at RT for 2 hours .

• Acidify to pH 3 with 1M HCl and extract with EtOAc. This yields the free acid ready for resin loading.

Step 3: Resin Loading & Cyclization

• Resin: Rink Amide MBHA resin (0.5–0.7 mmol/g).

• Coupling: Dissolve the Free Acid (from Step 2, 3 equiv), HATU (2.9 equiv), and DIEA (6 equiv) in DMF. Add to resin.[2][3][4] Shake for 2 hours.

• Nitro Reduction: Wash resin. Treat with SnCl₂·2H₂O (2M in DMF) for 4 hours.

• Cyclization (Example: Quinazoline Synthesis): Treat the reduced resin-bound aniline with Trimethyl Orthoformate (TMOF) and catalytic PPTS at 60°C for 12 hours.

Protocol B: The "Resin-Bound Electrophile" Strategy (High-Throughput)

Use this protocol for generating large libraries where the diversity comes from readily available amines.

Step 1: Scaffold Loading

• Pre-requisite: Convert Isopropyl ester to Free Acid (see Protocol A, Step 2) before starting.

• Coupling: Swell Rink Amide Resin in DMF. Add 2-fluoro-5-nitrobenzoic acid (4 equiv), DIC (4 equiv), and HOAt (4 equiv). Shake for 3 hours.

  • Why DIC/HOAt? Avoids uronium salts (HATU/HBTU) which can sometimes cause guanidinylation of the resin amine during slow couplings.

Step 2: On-Resin

[5]

• Wash resin with DMF (3x) and DMSO (2x).

• Prepare a solution of Amine (5–10 equiv) and DIEA (10 equiv) in DMSO .

• Add to resin and heat to 75°C for 12–16 hours.

  • Critical Control: Use a synthesis oven or heated shaker. DMSO is required for adequate swelling and solvation of the Meisenheimer complex.

Step 3: Reductive Cyclization (Benzodiazepine Track)

• Reduction: Treat resin with Na₂S₂O₄ (Sodium dithionite) in H₂O/Dioxane (1:1) with K₂CO₃ for 6 hours. (Milder than SnCl₂).

• Fmoc-Amino Acid Coupling: Couple an Fmoc-Amino Acid fluoride or symmetrical anhydride to the newly formed aniline.

• Cyclization: Fmoc deprotection (20% Piperidine) followed by treatment with 5% AcOH in DMF at 60°C induces ring closure to the benzodiazepine.

Part 3: Data & Visualization

Table 1: Optimization of Conditions (Resin-Bound)

Solvent	Base	Temp (°C)	Time (h)	Conversion (%)*	Notes
DMF	DIEA	25	24	< 10%	Too slow for resin-bound aryl fluorides.
DMF	DIEA	60	12	65%	Moderate conversion.
DMSO	DIEA	75	12	> 95%	Optimal. High dielectric constant stabilizes transition state.
NMP	K₂CO₃	80	8	90%	Good, but removing inorganic base from resin is difficult.

*Conversion determined by cleavage of small resin aliquot and LC-MS analysis.

Workflow Visualization

Figure 1: Decision matrix for utilizing Isopropyl 2-fluoro-5-nitrobenzoate. Pathway A leverages the isopropyl group for chemoselectivity; Pathway B prioritizes speed.

Part 4: Troubleshooting & Critical Parameters

• Ester Hydrolysis Resistance: The isopropyl ester is significantly more stable than methyl esters. Standard LiOH protocols may require heating to 40°C or extended times (overnight) if the

  product is bulky.

• The "Green" Coloration: During the

  reaction, the solution often turns a deep bright yellow/green. This is characteristic of the nitrophenyl chromophore and indicates reaction progress. A shift to dark brown usually indicates decomposition (overheating).

• Resin Swelling: The

  step on-resin is diffusion-limited. DMSO is mandatory not just for reactivity, but because it swells polystyrene-based resins (like Wang or Rink) effectively at high temperatures, exposing the internal reaction sites.

References

• Tempest, P., & Ma, V. (2003). MCC/SNAr methodology. Part 2: Novel three-step solution phase access to libraries of benzodiazepines. Tetrahedron Letters, 44(9), 1947-1950.[5] Link

• Křupková, S., et al. (2013). 4-Chloro-2-fluoro-5-nitrobenzoic Acid as a Possible Building Block for Solid-Phase Synthesis of Various Heterocyclic Scaffolds. ACS Combinatorial Science, 15(1), 20-28. Link

• Makino, S., et al. (2003).[6] Efficient Solid-Phase Synthesis of 2,1,3-Benzothiadiazin-4-one 2-oxides with SynPhase Lanterns. Bulletin of the Korean Chemical Society, 24(3), 389-392.[6] Link

• Ouyang, X., et al. (1999).[1][5] Solid support synthesis of 2-substituted dibenz[b,f]oxazepin-11(10H)-ones via SNAr methodology on AMEBA resin. Tetrahedron, 55(10), 2827-2834.[1][5] Link

Sources

• 1. 2-Fluoro-5-nitrobenzoic acid 98 7304-32-7 [sigmaaldrich.com]
• 2. 4-Chloro-2-fluoro-5-nitrobenzoic acid as a possible building block for solid-phase synthesis of various heterocyclic scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (PDF) Recent Advances in the Solid-Phase Combinatorial Synthetic Strategies for the Benzodiazepine Based Privileged Structures [academia.edu]
• 5. 2-Fluoro-5-nitrobenzoic acid 98 7304-32-7 [sigmaaldrich.com]
• 6. ossila.com [ossila.com]

Technical Application Note: Isopropyl 2-fluoro-5-nitrobenzoate in Fragment-Based Drug Discovery

This Application Note is written for medicinal chemists and structural biologists engaged in Fragment-Based Drug Discovery (FBDD). It details the strategic application of Isopropyl 2-fluoro-5-nitrobenzoate as a high-utility "branching unit" for fragment elaboration and library synthesis.

Executive Summary

In the context of Fragment-Based Drug Discovery (FBDD), the transition from a low-affinity "hit" (mM

) to a high-affinity "lead" (nM ) often creates a synthetic bottleneck. Isopropyl 2-fluoro-5-nitrobenzoate serves as a privileged electrophilic scaffold that accelerates this process. Its tri-functional nature—comprising a labile fluorine ( handle), a reducible nitro group (aniline precursor), and an isopropyl ester (solubility/hydrophobicity vector)—allows for the rapid generation of diverse libraries around an amine-bearing fragment hit.

This guide outlines three core applications:

• Fragment Elaboration: Rapid "growing" of amine hits via Nucleophilic Aromatic Substitution (

  ).

• Scaffold Morphing: Cyclization protocols to access benzimidazole/quinazolinone core libraries.

• F-NMR Covalent Screening: Utilizing the fluorine leaving group as a reporter for covalent engagement.

Chemical Logic & Mechanism

The utility of Isopropyl 2-fluoro-5-nitrobenzoate lies in its highly polarized electronic structure. The nitro group at the para position and the ester at the ortho position exert a strong electron-withdrawing effect (

and effects), significantly lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO) at the C-2 position.

Reactivity Profile

• C-2 (Fluorine): Highly activated for

  by nucleophiles (primary/secondary amines, thiols). The fluorine atom is an excellent leaving group in this context due to its high electronegativity, which stabilizes the transition state (Meisenheimer complex).

• C-5 (Nitro): serves as a "masked" aniline. Post-

  , this group can be reduced (Fe/AcOH or ) to an amine, opening a vector for amide coupling or reductive amination.

• Ester (Isopropyl): Provides enhanced lipophilicity (cLogP modulation) compared to methyl/ethyl esters, improving solubility in DMSO stock solutions. It remains stable under mild basic

  conditions but can be hydrolyzed to the acid for salt formation.

Workflow Visualization

The following diagram illustrates the "Fragment Growing" workflow using this scaffold.

Figure 1: Strategic workflow for converting an amine fragment hit into a lead series using Isopropyl 2-fluoro-5-nitrobenzoate.[1]

Application 1: Parallel Library Synthesis (Fragment Growing)

This protocol describes the high-throughput synthesis of analogs where the scaffold is used to "grow" a fragment hit containing a primary or secondary amine.

Materials

• Scaffold: Isopropyl 2-fluoro-5-nitrobenzoate (1.0 equiv).

• Fragment Hits: Diverse primary/secondary amines (1.1 equiv).

• Base:

  -Diisopropylethylamine (DIEA) or .

• Solvent: Anhydrous DMSO or DMF.

Protocol: Diversification

• Preparation: Prepare a 0.2 M stock solution of Isopropyl 2-fluoro-5-nitrobenzoate in anhydrous DMSO.

• Reaction Assembly: In a 96-well reaction block, dispense:

  • 50 µL Scaffold stock (10 µmol).

  • 55 µL Amine Fragment stock (0.2 M in DMSO, 11 µmol).

  • 2.5 equiv of DIEA.

• Incubation: Seal the plate and shake at 60°C for 4–12 hours .

  • Note: The electron-deficient nature of the ring typically allows this reaction to proceed rapidly. Sterically hindered amines may require 80°C.

• Monitoring: Analyze a 2 µL aliquot via LC-MS. Look for the mass shift:

  .

• Work-up: For library scale, direct purification via Prep-HPLC is recommended. For bulk synthesis, dilute with EtOAc, wash with 1N HCl (to remove excess amine/DIEA), then brine.

Data Interpretation:

Nucleophile Type	Reaction Temp	Typical Yield	Notes
Primary Aliphatic Amine	RT - 40°C	>90%	Very fast; watch for bis-addition if diamines used.
Secondary Cyclic Amine	60°C	80-95%	Excellent conversion; steric bulk well tolerated.

| Aniline (Aromatic Amine) | 80-100°C | 40-70% | Requires higher temp; consider NaH in THF if sluggish. |

Application 2: Synthesis of Benzimidazole Libraries

The ortho-nitroaniline motif generated in Application 1 is a classic precursor for benzimidazoles, a privileged pharmacophore in kinase and GPCR inhibitors.

Mechanism

Reduction of the nitro group yields an aniline. Condensation with an aldehyde or carboxylic acid followed by cyclization generates the benzimidazole core, effectively "locking" the conformation of the growing fragment.

Protocol: One-Pot Reduction/Cyclization

• Starting Material: Crude

  adduct from Protocol 1 (in EtOH/Water).

• Reduction: Add Iron powder (5 equiv) and

  (10 equiv). Heat to 80°C for 2 hours.

  • Validation: LC-MS should show

    (loss of two oxygens, gain of two hydrogens).

• Cyclization: Filter off iron. To the filtrate (containing the diamine), add the desired aldehyde (1.2 equiv) and a catalytic amount of Sodium Metabisulfite (

  ) or simply reflux in Formic acid (for R=H).

• Result: Isopropyl-substituted benzimidazole.

Application 3: F-NMR Covalent Screening

While the primary use is synthetic, the fluorine atom allows this molecule to act as a "reactive probe" to detect nucleophilic cysteine residues in a binding pocket.

Concept

If Isopropyl 2-fluoro-5-nitrobenzoate binds to a protein pocket containing a nucleophilic cysteine, an

reaction may occur in situ, releasing a fluoride ion ( ).

Protocol

• Assay Buffer: Phosphate buffer (pH 7.4), 10%

  . Avoid DTT/Mercaptoethanol (competitor nucleophiles).

• Sample: Protein (20 µM) + Scaffold (100 µM).

• Detection: Acquire 1D

  F-NMR spectra over time (0, 1h, 4h).

• Signal Analysis:

  • Signal A (-105 to -115 ppm): Intact Scaffold (Ar-F).

  • Signal B (-119 ppm): Free Fluoride ion (

    ).

• Interpretation: Appearance of the

  signal indicates covalent labeling of the protein. This confirms the scaffold accesses a reactive pocket.

References

• Fragment-Based Drug Discovery (General)

  • Erlanson, D. A., et al. "Fragment-based drug discovery: trends and techniques." Nature Reviews Drug Discovery2016 , 15, 605–620. Link

• F-NMR Screening:

  • Pomerantz, W. C., et al. "Protein-Observed 19F-NMR for Fragment Screening, Affinity Quantification and Druggability Assessment." Methods in Enzymology2016 , 565, 1-27. Link

• Reactivity of 2-Fluoro-5-nitrobenzoates:

  • BenchChem Application Notes.[2] "Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene derivatives." Link (General reference for SNAr conditions).

  • Loudon, G. M. "Nucleophilic Aromatic Substitution." Organic Chemistry, 6th Ed. Roberts and Company Publishers, 2016.

• Benzimidazole Synthesis from Nitro-anilines

  • Alaqeel, S. I. "Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review." Journal of Saudi Chemical Society2017 , 21, 229–237. Link

Disclaimer: Isopropyl 2-fluoro-5-nitrobenzoate is a reactive chemical intermediate. Standard laboratory safety protocols, including the use of PPE (gloves, goggles, lab coat) and fume hoods, must be strictly followed. The nitro group poses a potential explosion hazard if heated under confinement; ensure proper venting.

Sources

• 1. 329-59-9|Methyl 4-fluoro-3-nitrobenzoate|BLD Pharm [bldpharm.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Isopropyl 2-fluoro-5-nitrobenzoate Synthesis

Topic: Troubleshooting Common Impurities & Optimization Guide

Audience: Organic Chemists, Process Development Scientists, Medicinal Chemists.

Executive Summary & Impurity Dashboard

Welcome to the Technical Support Center. This guide addresses the synthesis of Isopropyl 2-fluoro-5-nitrobenzoate , a critical intermediate often used in the development of herbicides and pharmaceutical scaffolds (e.g., benzoxazinones).

The synthesis typically proceeds via the esterification of 2-fluoro-5-nitrobenzoic acid using Isopropanol (IPA). While seemingly straightforward, the presence of the strongly electron-withdrawing nitro group para to the fluorine atom activates the ring towards Nucleophilic Aromatic Substitution (SnAr) , creating a specific profile of difficult-to-remove impurities.

Quick Reference: Common Impurity Profile

Impurity ID	Name	Origin	Criticality	Detection (HPLC/TLC)
IMP-A	2-Fluoro-5-nitrobenzoic acid	Unreacted Starting Material / Hydrolysis	High	Polar, elutes early (Reverse Phase).
IMP-B	Isopropyl 2-isopropoxy-5-nitrobenzoate	SnAr Side Reaction (F displacement by IPA)	Critical	Non-polar, elutes close to product.
IMP-C	Isopropyl 2-fluoro-3-nitrobenzoate	Regioisomer from SM synthesis	Medium	Very close retention to product.
IMP-D	Di-isopropyl ether	Solvent byproduct (Acid catalyzed)	Low	Volatile, GC detection.

Technical Deep Dive: The "Ether" Impurity (IMP-B)

User Question: "I am observing a persistent impurity (~5-10%) that elutes just after my product on HPLC. It does not wash out with base. What is it?"

Scientist's Diagnosis: You are likely generating Isopropyl 2-isopropoxy-5-nitrobenzoate .

The Mechanism (Causality): This is a classic case of Nucleophilic Aromatic Substitution (SnAr) .[1]

• Activation: The target molecule has a Fluorine atom at position 2 and a Nitro group at position 5.

• Regiochemistry: The Nitro group is para to the Fluorine. Both the Nitro group and the newly formed Ester (at C1) are electron-withdrawing groups (EWG).[2]

• The Attack: This "double activation" makes the C-F bond highly susceptible to nucleophilic attack. Isopropanol (the solvent/reagent) acts as an oxygen nucleophile, displacing the Fluorine atom to form the isopropoxy ether.

• Conditions: This side reaction is accelerated by heat , prolonged reaction times , and the presence of base (even weak bases).

Visualizing the Pathway:

Caption: Reaction scheme showing the competitive SnAr pathway leading to the critical ether impurity (IMP-B).

Troubleshooting Guide & Protocols

Scenario A: High Levels of Unreacted Acid (IMP-A)

Symptoms: Low yield, acidic peak in HPLC, product crashes out upon base wash.

Root Cause:

• Incomplete conversion to Acid Chloride (if using SOCl2 method).

• Water ingress during the esterification step (hydrolysis of acid chloride).

• Steric Hindrance: Isopropanol is a secondary alcohol and is less reactive than methanol/ethanol.

Corrective Protocol (Self-Validating):

• Validation Step: When forming the acid chloride, ensure the reaction solution turns clear and gas evolution (SO2/HCl) ceases completely before adding IPA.

• Drying: Dry the Isopropanol over 3Å molecular sieves. Water content must be <0.1%.

• Method Switch: If using Fischer Esterification (Acid + Alcohol + H2SO4), switch to the Acid Chloride Method (below) to drive conversion to completion.

Scenario B: Presence of Ether Impurity (IMP-B)

Symptoms: Non-acidic impurity, difficult to separate by crystallization.

Root Cause:

• Overheating: Refluxing the acid chloride with IPA for too long.

• Base Catalysis: Using strong bases (TEA, Pyridine) to scavenge HCl can promote the SnAr reaction.

Corrective Protocol:

• Temperature Control: Perform the addition of Acid Chloride to IPA at 0°C . Do not exceed 40°C during the stir-out phase.

• Base Management: Avoid using pyridine or triethylamine if possible. The reaction of Acid Chloride + IPA releases HCl, which can be removed by a nitrogen sparge or weak inorganic base wash after the reaction is complete, rather than during.

• Stoichiometry: Avoid a massive excess of IPA if heating is required. Use IPA as a limiting reagent in an inert solvent (DCM or Toluene) if SnAr persists.

Optimized Experimental Protocol

Method: Acid Chloride Activation (Recommended for Purity)

Step 1: Activation

• Charge 2-Fluoro-5-nitrobenzoic acid (1.0 eq) into a reactor.

• Add Toluene (5-10 volumes). Note: Toluene is preferred over DCM for higher boiling point if needed, but DCM is fine for low temp.

• Add Thionyl Chloride (SOCl2) (1.5 eq).

• Add DMF (0.05 eq) as a catalyst.

• Heat to 70-80°C for 2-3 hours. Endpoint: Solution becomes clear; gas evolution stops.

• Crucial: Distill off excess SOCl2 and Toluene under vacuum to remove acidic gases. Re-dissolve the residue in fresh, dry DCM or Toluene.

Step 2: Esterification (Controlled)

• Cool the Acid Chloride solution to 0-5°C .

• Add Isopropanol (IPA) (1.2 eq) mixed with a non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) (1.1 eq) dropwise.

  • Expert Tip: If IMP-B is a major issue, omit the base during reaction and purge with N2 to remove HCl. Only wash with bicarbonate after reaction completion.

• Stir at 20-25°C (Room Temp) for 4-6 hours. Do not reflux.

• Monitor: Check HPLC. If IMP-B appears, stop immediately and work up.

Step 3: Work-up

• Quench with saturated NaHCO3 (removes IMP-A).

• Separate layers. Wash organic layer with Brine.[3]

• Dry over MgSO4 and concentrate.

Analytical Validation (FAQ)

Q: How do I distinguish the Product from the Ether Impurity (IMP-B) by NMR? A: Look at the aromatic region and the isopropyl protons.

• Product: The proton at C3 (ortho to F) will show a characteristic coupling pattern with Fluorine (

  ).

• IMP-B (Ether): The Fluorine is gone. The splitting pattern of the aromatic protons will change significantly (loss of F-coupling). You will also see two distinct isopropyl signals (one ester, one ether) in the aliphatic region (1.0 - 5.5 ppm).

Q: Can I remove IMP-B by recrystallization? A: It is difficult. Both are lipophilic esters.

• Strategy: If IMP-B > 5%, column chromatography (Hexane/Ethyl Acetate) is usually required. This emphasizes the importance of preventing it via temperature control (Protocol Step 2).

Troubleshooting Logic Tree:

Caption: Decision tree for identifying and resolving impurity issues based on solubility and retention time.

References

• BenchChem. (2025).[4][5] Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine. Retrieved from

• Thermo Scientific Chemicals. (n.d.). 2-Fluoro-5-nitrobenzoic acid Product Specification. Retrieved from [6]

• ChemicalBook. (2026). Synthesis of 5-Fluoro-2-nitrobenzoic acid from 3-Fluorobenzoic acid. Retrieved from

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: The Addition-Elimination Mechanism. Retrieved from

• GuideChem. (n.d.). 2-Fluoro-5-nitrobenzoic acid Properties and Uses. Retrieved from

Sources

• 1. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. B22100.14 [thermofisher.com]

Technical Support Center: Isopropyl 2-fluoro-5-nitrobenzoate Purification

Ticket ID: PUR-IFNB-005 Subject: Optimization of Workup and Purification for Isopropyl 2-fluoro-5-nitrobenzoate Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Status: Open

Executive Summary

You are likely encountering difficulties purifying Isopropyl 2-fluoro-5-nitrobenzoate (CAS: Analogous to Methyl Ester 2965-22-2) due to its physicochemical tendency to "oil out" and the persistence of the starting material, 2-fluoro-5-nitrobenzoic acid .

Unlike its methyl ester counterpart (which is a stable solid, MP ~50°C), the isopropyl ester possesses increased lipophilicity and rotational freedom, often resulting in a low-melting solid or viscous oil at room temperature. This guide provides a self-validating purification workflow designed to separate the ester from unreacted acid and isomeric impurities.

Phase 1: The Critical Workup (The "Triage")

The Issue: The most common impurity is unreacted 2-fluoro-5-nitrobenzoic acid. If this is not removed chemically during the workup, downstream crystallization will fail (oiling out) and chromatography will streak.

The Solution: You must exploit the acidity of the impurity (

) versus the neutrality of your ester.

Protocol: Aggressive Acid Removal

• Quench: Pour reaction mixture onto crushed ice.

• Extraction: Extract with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .

  • Why: The ester is highly soluble in these; the acid is moderately soluble.

• The "Kill" Step (Alkaline Wash): Wash the organic layer 3x with saturated Sodium Bicarbonate (

  ) .

  • Mechanism:[1][2] Converts the lipophilic benzoic acid impurity into the water-soluble sodium benzoate salt.

  • Checkpoint: Continue washing until the aqueous layer no longer bubbles (

    evolution ceases).

• Brine Wash: Wash 1x with saturated brine to remove trapped water.

• Drying: Dry over

  (Magnesium Sulfate), filter, and concentrate in vacuo.

Visual Workflow: Extraction Logic

Figure 1: The alkaline wash step is non-negotiable. It chemically sequesters the unreacted acid into the aqueous phase, preventing it from contaminating the final product.

Phase 2: Purification Protocols

Once the acid is removed, you are left with the crude ester. Depending on the purity and ambient temperature, this will be either a solid or an oil.

Scenario A: The Product is an Oil (Most Likely)

Reasoning: The isopropyl group disrupts crystal packing. Impurities (even <2%) act as a solvent, depressing the melting point further.

Technique: Flash Column Chromatography

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Hexanes : Ethyl Acetate.

• Gradient: Start at 95:5 (Hex:EtOAc). The nitro group makes the compound polar enough to stick, but the isopropyl group makes it run faster than the acid.

• Target

  : Aim for an of ~0.3.

Technique: High-Vacuum Distillation (CAUTION)

• Warning: Nitro compounds are thermally unstable. Do not exceed bath temperature of 120°C.

• Requirement: You need a vacuum of <1 mmHg.

• Procedure: If the compound does not distill below 110°C/0.5mmHg, abort. The risk of decomposition (and darkening) is high.

Scenario B: The Product is a Solid

Reasoning: If high purity is achieved, the compound may solidify (likely MP < 45°C).

Technique: Recrystallization [1]

• Solvent System: Isopropanol (IPA) / Water .

  • Why: Using the same alcohol (IPA) as the ester group prevents transesterification . Using Methanol/Ethanol risks swapping the isopropyl group for a methyl/ethyl group.

• Protocol:

  • Dissolve crude solid in minimum hot IPA (~50°C).

  • Add warm water dropwise until persistent turbidity (cloudiness) appears.

  • Add one drop of IPA to clear it.

  • Cool slowly to Room Temp, then to 4°C.

  • Seed it: If no crystals form, scratch the glass or add a seed crystal.

Troubleshooting & FAQs

Q1: My product is "oiling out" during recrystallization. Why?

Diagnosis: This occurs when the compound's melting point is lower than the solvent's boiling point, or impurities are acting as a solvent. Fix:

• Temperature Control: Your recrystallization temperature is too high. Dissolve at a lower temperature (35-40°C).

• Solvent Switch: Switch to a Hexane/EtOAc system. Dissolve in minimal EtOAc, then add Hexane. This system has a lower boiling point and is less likely to force oiling.

Q2: The product is yellow/orange. Is this normal?

Analysis: Pure nitrobenzoates are typically pale yellow or white . Deep orange/brown indicates:

• Azo/Azoxy contaminants: Byproducts of nitro reduction.

• Phenolic impurities: Hydrolysis of the fluorine atom (rare under mild conditions but possible if base was too strong). Fix: Run a short silica plug using 100% Dichloromethane. The colored impurities usually stick to the silica, while the ester elutes.

Q3: I see a second spot on TLC just below my product.

Analysis: This is likely the hydrolysis product (2-fluoro-5-nitrobenzoic acid) formed during workup if the pH was too high for too long, or the isomer (3-fluoro-2-nitrobenzoate) if the starting material was impure. Fix:

• If it is the acid: Repeat the Phase 1 NaHCO3 wash .

• If it is an isomer: You must use Column Chromatography (Gradient 98:2 to 90:10 Hex:EtOAc). Recrystallization rarely separates isomers efficiently in this class.

Data Summary: Physical Properties

Property	Value (Est.)	Notes
Molecular Formula
MW	227.19 g/mol
Physical State	Low-melting Solid / Oil	Likely MP < 45°C due to isopropyl bulk.
Solubility (Water)	Insoluble
Solubility (Organics)	High	Soluble in EtOAc, DCM, Acetone, THF.
TLC Stain	UV (254 nm)	Nitro group quenches fluorescence strongly.

References

• Synthesis of Nitrobenzoate Derivatives: Vertex AI Search Result 1.1: "A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 Nitrobenzoate Derivatives." QuickCompany.in. Describes the esterification and purification logic for similar nitro-fluoro-benzoates, emphasizing the bicarbonate wash for acid removal. 3

• Properties of Analogous Methyl Ester: Vertex AI Search Result 1.6: "Methyl 2-Fluoro-5-nitrobenzoate Properties." Lab Pro Inc. Confirms the methyl ester is a solid (MP 49°C), supporting the hypothesis that the isopropyl ester is a lower-melting solid or oil. 4

• General Purification of Fluoronitrobenzoic Acids: Vertex AI Search Result 1.5: "Process for the preparation of 5-fluoro-2-nitrobenzoic acid."[5] Google Patents (US5756831A). Details the solubility and isolation of the parent acid, crucial for understanding the separation logic during workup. 6

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 5-Fluoro-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 3. A Single Pot Process For The Preparation Of 2 Chloro 4 Fluoro 5 [quickcompany.in]
• 4. labproinc.com [labproinc.com]
• 5. Page loading... [wap.guidechem.com]
• 6. US5756831A - Process for the preparation of 5-fluoro-2-nitrobenzoic acid - Google Patents [patents.google.com]

Technical Support Center: Optimizing Isopropyl 2-Fluoro-5-Nitrobenzoate Synthesis

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific electronic and steric challenges encountered when synthesizing isopropyl 2-fluoro-5-nitrobenzoate.

Mechanistic Rationale & System Overview

Synthesizing isopropyl 2-fluoro-5-nitrobenzoate from 1 [[2]] requires navigating competing chemical pathways. The starting material features a highly deactivated aromatic ring due to the electron-withdrawing nitro (-NO2) and fluoro (-F) groups. While this increases the electrophilicity of the carbonyl carbon, it significantly lowers the pKa of the carboxylic acid, making protonation in standard acid-catalyzed Fischer esterification difficult. Furthermore, isopropanol is a sterically hindered secondary alcohol, which depresses the rate of nucleophilic attack.

To overcome these barriers, the carboxylic acid must be converted into a highly reactive intermediate. However, researchers must navigate a critical pitfall: the 2-fluoro position is highly activated for Nucleophilic Aromatic Substitution (SNAr) because the nitro group is positioned exactly para to the fluorine atom 2. Improper base selection or elevated temperatures during esterification will lead to the displacement of the fluorine atom by isopropanol.

Synthesis Workflow & Decision Matrix

Workflow decision tree for selecting the optimal esterification route based on yield and scalability.

Troubleshooting Guides & FAQs

Q1: Why is my Fischer esterification yield capped at <40% even after 24 hours of reflux? Causality: Fischer esterification is an equilibrium-driven process. Isopropanol (bp 82°C) limits the maximum reaction temperature. Because isopropanol is miscible with water and forms an azeotrope, utilizing a Dean-Stark apparatus to drive the equilibrium forward is highly inefficient. Combined with the steric bulk of the secondary alcohol, the forward reaction rate is severely depressed. Solution: Abandon the Fischer route. Transition to an activation strategy using thionyl chloride (SOCl2) or a carbodiimide coupling reagent (EDCI) to bypass the equilibrium limitation.

Q2: During the acid chloride route, I observe a dark, tarry reaction mixture and multiple spots on TLC. What is causing this degradation? Causality: 3 [[3]] is sensitive to harsh, prolonged heating in neat thionyl chloride. The nitro group can undergo complex redox side reactions at elevated temperatures (>75°C), and trace moisture generates excess HCl/SO2, catalyzing the degradation of the electron-deficient ring. Solution: Utilize a Vilsmeier-Haack activation approach. Add a catalytic amount of N,N-Dimethylformamide (DMF) to the SOCl2/DCM mixture. DMF reacts with SOCl2 to form the highly reactive Vilsmeier intermediate, which converts the carboxylic acid to the acid chloride rapidly at room temperature, eliminating the need for destructive refluxing.

Q3: I successfully formed the ester, but NMR shows a major impurity lacking the fluorine atom. How did this happen? Causality: You have triggered a Nucleophilic Aromatic Substitution (SNAr) side reaction. The fluorine atom at the 2-position is strongly activated by the para-nitro group and the ortho-ester group. If you used a strong base (like sodium isopropoxide), excess aliphatic amine (like TEA) at high temperatures, or prolonged heating, the isopropanol acts as a nucleophile, displacing the fluorine to form isopropyl 2-isopropoxy-5-nitrobenzoate. Solution: Strictly control the temperature during the alcohol addition step (keep at 0°C to RT). Use a non-nucleophilic, sterically hindered base like N,N-Diisopropylethylamine (DIPEA) instead of TEA, and avoid any alkali metal alkoxides.

Logical relationship between reaction conditions and SNAr side-product formation.

Q4: When using Steglich esterification (DCC/DMAP), I cannot completely remove the dicyclohexylurea (DCU) byproduct. How can I achieve high purity? Causality: DCU is notoriously difficult to separate from moderately polar esters because it exhibits slight solubility in organic solvents like DCM and ethyl acetate, causing it to co-elute or precipitate unpredictably during concentration. Solution: Replace DCC with EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide). The corresponding urea byproduct of EDCI is highly water-soluble and is quantitatively removed during a standard aqueous wash.

Validated Experimental Protocols

Protocol A: Vilsmeier-Haack Activated Acid Chloride Route (Recommended for Scale-up)

This self-validating system ensures complete activation via gas evolution monitoring, followed by temperature-controlled esterification to prevent SNAr.

Step 1: Acid Chloride Formation

• Charge a flame-dried, nitrogen-purged round-bottom flask with 2-fluoro-5-nitrobenzoic acid (1.0 eq) and anhydrous dichloromethane (DCM, 0.2 M).

• Add a catalytic amount of anhydrous DMF (0.05 eq).

• Cool the suspension to 0°C using an ice bath.

• Dropwise add thionyl chloride (SOCl2, 1.5 eq) over 15 minutes.

• Remove the ice bath and stir at room temperature for 2-3 hours.

  • Self-Validation Check: The activation is complete when the opaque suspension transitions into a clear, homogeneous solution and gas evolution (SO2/HCl) completely ceases.

• Concentrate the mixture under reduced pressure to remove excess SOCl2 and DCM. Co-evaporate with anhydrous toluene (2x) to ensure complete removal of residual HCl.

Step 2: Esterification

• Redissolve the crude acid chloride in anhydrous DCM (0.2 M) and cool to 0°C.

• In a separate vial, prepare a solution of anhydrous isopropanol (1.5 eq) and N,N-Diisopropylethylamine (DIPEA, 2.0 eq) in DCM.

• Add the isopropanol/DIPEA solution dropwise to the acid chloride at 0°C to suppress SNAr displacement.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NH4Cl. Extract with DCM. Wash the organic layer with 1N HCl (to remove DIPEA), saturated NaHCO3 (to remove unreacted acid), and brine. Dry over Na2SO4, filter, and concentrate.

• Purification: Purify via silica gel column chromatography (0 to 40% ethyl acetate in hexanes) to afford the pure product 4.

Protocol B: EDCI/DMAP Coupling (Mild Conditions for Sensitive Substrates)

• Dissolve 2-fluoro-5-nitrobenzoic acid (1.0 eq) and isopropanol (2.0 eq) in anhydrous DCM (0.1 M) under nitrogen.

• Add 4-Dimethylaminopyridine (DMAP, 0.1 eq) and cool to 0°C.

• Add EDCI hydrochloride (1.2 eq) in one portion.

• Stir at 0°C for 30 minutes, then warm to room temperature and stir for 12 hours.

• Workup: Dilute with DCM, wash sequentially with water, 1N HCl, saturated NaHCO3, and brine.

  • Self-Validation Check: The successful removal of the EDCI-urea byproduct is confirmed by the absence of broad aliphatic multiplet signals (1.5-2.8 ppm) in the crude 1H NMR, ensuring the organic layer is pure before chromatography.

Quantitative Data Presentation

Table 1: Comparison of Esterification Strategies for Isopropyl 2-fluoro-5-nitrobenzoate

Methodology	Reagents / Catalysts	Temperature Profile	Reaction Time	Average Yield	SNAr Risk	Key Advantage / Disadvantage
Fischer	H2SO4, Isopropanol	82°C (Reflux)	24 - 48 h	< 40%	Low	Pro: Cheap reagents.Con: Unacceptable yield due to sterics & azeotrope.
Acid Chloride	SOCl2, DMF, DIPEA	0°C to RT	6 - 8 h	90 - 95%	Medium	Pro: Highly scalable, fast.Con: Requires strict temp control to avoid SNAr.
Steglich	EDCI, DMAP, DCM	0°C to RT	12 - 16 h	80 - 85%	Low	Pro: Extremely mild, no harsh gases.Con: Higher reagent cost (EDCI).

References

• Vertex Pharmaceuticals. (2013). General Syntheses: Typical embodiments of compounds in accordance with the present invention. Googleapis.com.
• Sigma-Aldrich. 2-Fluoro-5-nitrobenzoic acid 98 7304-32-7.
• Ossila. 2-Fluoro-5-nitrobenzoic acid | CAS Number 7304-32-7.
• ACS Publications. (2014). Diversity-Oriented Synthesis-Facilitated Medicinal Chemistry: Toward the Development of Novel Antimalarial Agents.

Sources

• 1. 2-Fluoro-5-nitrobenzoic acid 98 7304-32-7 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ossila.com [ossila.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Troubleshooting the Synthesis of Fluoronitrobenzoates

Welcome to the Application Scientist Support Center for fluoronitrobenzoate synthesis. Fluoronitrobenzoates (e.g., methyl 4-fluoro-3-nitrobenzoate, ethyl 2-fluoro-5-nitrobenzoate) are highly versatile building blocks in medicinal chemistry, frequently used to construct complex heterocycles like benzimidazoles 1. However, the unique electronic push-pull system created by the electron-withdrawing nitro group and the electronegative fluorine atom makes these scaffolds hyper-reactive. This guide is designed to help researchers troubleshoot competing side reactions—most notably unwanted nucleophilic aromatic substitution (SNAr), ester hydrolysis, and regioselectivity issues.

Part 1: Core Troubleshooting FAQs (Mechanistic Causality)

Q1: Why am I seeing significant ester hydrolysis during the SNAr reaction of my fluoronitrobenzoate with an amine? A1: The causality lies in the extreme electrophilicity of your substrate. The strongly electron-withdrawing nitro group (especially when ortho or para to the fluorine) stabilizes the negatively charged Meisenheimer complex, activating the C-F bond for SNAr 2. However, this same electronic effect withdraws electron density from the ester carbonyl carbon. If your reaction contains trace water and a base (e.g., K₂CO₃, Cs₂CO₃), hydroxide ions are generated. These hydroxide ions will rapidly attack the highly electrophilic carbonyl, cleaving the ester to the corresponding carboxylic acid 3. Solution: Strictly use anhydrous solvents (e.g., dry 1,4-dioxane) and avoid hygroscopic bases if they haven't been properly dried prior to use.

Q2: During the esterification of fluoronitrobenzoic acid using methanol, I am detecting a methoxy-nitrobenzoate byproduct. What is happening? A2: You are observing an unintended SNAr side reaction. While Fischer esterification is typically run under acidic conditions, if the reaction is pushed too hard with heat, or if basic conditions are mistakenly applied later (like using NaOMe for transesterification), the methanol/methoxide acts as a nucleophile. It displaces the highly activated fluorine atom, yielding the methoxy-substituted aromatic ring 4. Solution: Maintain mild acidic conditions (e.g., catalytic p-TsOH instead of concentrated H₂SO₄) and strictly control the temperature to prevent charring and side reactions 5.

Q3: When reacting ethyl 4-fluoro-3-nitrobenzoate with a polyamine (e.g., N-(3-aminopropyl)piperazine), I get a complex mixture of products. How can I improve selectivity? A3: Polyamines containing both primary and secondary amines can attack the fluorinated carbon indiscriminately because the SNAr rate on these activated rings is exceptionally fast 1. This lack of chemoselectivity leads to side products where the secondary amine reacts instead of the primary amine, or bridging diesters form. Solution: Lower the reaction temperature (e.g., room temperature instead of reflux) and add the fluoronitrobenzoate dropwise to an excess of the amine to kinetically favor the less sterically hindered, more nucleophilic primary amine 1.

Part 2: Workflows & Mechanistic Pathways

Fig 1. Competing SNAr and hydrolysis pathways in fluoronitrobenzoate synthesis.

Fig 2. Troubleshooting workflow for identifying and resolving SNAr side reactions.

Part 3: Quantitative Data & Optimization

To highlight the importance of solvent and base selection, the following table summarizes the quantitative optimization of SNAr conditions for ethyl 4-fluoro-3-nitrobenzoate reacting with a primary amine. Notice how the choice of solvent dictates the dominant side reaction.

Solvent	Base	Additive	Temp (°C)	Desired SNAr Yield (%)	Hydrolysis Byproduct (%)	Transesterification (%)
Methanol	K₂CO₃	None	65	45	15	40
DMF	K₂CO₃	H₂O (Trace)	80	60	35	0
1,4-Dioxane	Cs₂CO₃	None	70	92	<2	0
DCM	DIPEA	None	25	85	0	0

Data synthesized from established optimization protocols for benzimidazole precursors 1, [[3]]().

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems . If the physical observations at the validation checkpoints do not match the expected outcomes, the reaction must be halted and investigated using the troubleshooting workflow above.

Protocol 1: Controlled SNAr with Amines (Minimizing Ester Hydrolysis)

This protocol utilizes anhydrous conditions and a mild base to prevent the cleavage of the ester group during fluorine displacement 3.

• Preparation: Flame-dry a 50 mL round-bottom flask and purge with inert gas (N₂ or Argon).

• Reagent Loading: Add ethyl 4-fluoro-3-nitrobenzoate (1.0 eq) and the target amine (1.05 eq).

• Solvent Addition: Add anhydrous 1,4-dioxane (0.15 M concentration).

  • Validation Checkpoint 1: The solution should be completely clear. Any turbidity indicates moisture contamination.

• Base Addition: Add anhydrous Cs₂CO₃ (2.25 eq).

• Reaction: Stir vigorously and heat to 70 °C for 1–2 hours.

  • Validation Checkpoint 2: Monitor via TLC or LC-MS. The disappearance of the starting material mass and the appearance of the [M+H]⁺ peak of the desired product validates the SNAr trajectory. If a peak corresponding to [M-Ethyl+H]⁺ appears, hydrolysis is occurring; immediately cool the reaction and check solvent anhydrousness.

• Workup: Pour the mixture into water, acidify to pH ~7, and extract with 25% THF in EtOAc. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate [[3]]().

Protocol 2: Mild Chemoselective Amine Coupling (Preventing Polyamine Side Reactions)

When using diamines, kinetic control is required to prevent secondary amine attack 1.

• Preparation: Dissolve the polyamine (e.g., N-(3-aminopropyl)piperazine) (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (2.0 eq) in dry dichloromethane (DCM) at room temperature.

• Controlled Addition: Dissolve ethyl 4-fluoro-3-nitrobenzoate (1.0 eq) in a minimal amount of dry DCM. Add this solution dropwise over 15 minutes to the stirring amine solution.

  • Validation Checkpoint 1: Dropwise addition ensures the primary amine is always in kinetic excess relative to the highly reactive fluoronitrobenzoate, preventing bridging diester formation.

• Reaction: Stir overnight at room temperature.

• Workup: Wash the reaction mixture with water, followed by a 10% Na₂CO₃ solution. Dry the organic layer over Na₂SO₄ and concentrate under reduced pressure to afford the product as a yellow solid 1.

References

• Longdom Publishing. "Drug Design: An Efficient and Facile Synthesis of Novel Polar Benzimidazoles of Biological Interests". Available at:[Link]

• bioRxiv. "Discovery and Optimization of Small Molecule Inhibitors of the SLIT2/ROBO1 Protein-Protein Interaction Using DNA-Encoded Libraries". Available at: [Link]

Sources

• 1. longdom.org [longdom.org]
• 2. Methyl 5-fluoro-4-methyl-2-nitrobenzoate | Benchchem [benchchem.com]
• 3. Discovery and Optimization of Small Molecule Inhibitors of the SLIT2/ROBO1 Protein-Protein Interaction Using DNA-Encoded Libraries | bioRxiv [biorxiv.org]
• 4. 2-Fluoro-5-methoxy-4-nitrobenzoic acid | 1001345-80-7 | Benchchem [benchchem.com]
• 5. 2-Fluoro-4-nitrobenzoic acid | 403-24-7 | Benchchem [benchchem.com]

"troubleshooting low yields in Friedel-Crafts acylation of nitroanilines"

Ticket #FC-902: Low Yields in Acylation of Nitroanilines

Status: Open | Priority: Critical | Assigned To: Senior Application Scientist

User Issue Summary

Subject: Cannot achieve >10% yield in Friedel-Crafts acylation of 3-nitroaniline and 4-nitroaniline using Acetyl Chloride/

. Current Protocol: Standard addition of Acetyl Chloride (1.2 eq) to substrate (1.0 eq) and (1.5 eq) in DCM at reflux. Observation: Recovery of starting material and formation of black tar/polymer.

Diagnosis: The "Double Deactivation" Trap

Your reaction is failing due to a fundamental mechanistic conflict known as Double Deactivation . Standard Friedel-Crafts conditions are incompatible with free amino groups, particularly when combined with strong electron-withdrawing groups (EWGs) like a nitro group.[1]

Root Cause Analysis

• Lewis Acid Complexation: The amine nitrogen in nitroaniline is a better Lewis base than the carbonyl oxygen of your acyl chloride. The moment you add

  , it coordinates to the nitrogen lone pair.

• Electronic Shutdown: This transforms the amino group (normally activating,

  ) into a Lewis acid adduct ( ). This adduct is a powerful electron-withdrawing group .

• The Result: You are attempting to acylate a ring that possesses two strong deactivating groups (the original

  and the new complex). The ring is too electron-deficient to attack the acylium ion.

Figure 1: The kinetic trap of standard Friedel-Crafts acylation on anilines. The catalyst poisons the nucleophile before it can activate the electrophile.

Resolution Protocols

To solve this, you must switch from a standard Friedel-Crafts workflow to one of two specialized protocols.

Solution A: The Sugasawa Reaction (Boron-Mediated Ortho-Acylation)

Best for: Direct acylation of the free amine without protection steps. Mechanism: This method uses Boron Trichloride (

) instead of just aluminum chloride. coordinates to the nitrogen but, unlike aluminum, it facilitates an intramolecular transfer of the acyl group to the ortho position via a cyclic transition state.

Reagents Required:

• Nitroaniline Substrate[2]

• Nitrile (R-CN) acts as the acyl source (instead of acyl chloride)

• Boron Trichloride (

  , 1M in Xylenes or DCM)

• Aluminum Chloride (

  )[3]

Step-by-Step Protocol:

• Complexation: Under

  , dissolve nitroaniline (10 mmol) in dry 1,2-dichloroethane (DCE) or Toluene. Cool to 0°C.[3]

• Boron Addition: Dropwise add

  (11 mmol, 1.1 eq). Caution: Exothermic. Stir for 15 min. The amine is now "masked" as a dichloroborane adduct.

• Nitrile Addition: Add the nitrile corresponding to your desired acyl group (e.g., Acetonitrile for acetyl group) (12 mmol).

• Activation: Add solid

  (11 mmol). This activates the nitrile.[4]

• Reflux: Heat to reflux (80°C for DCE) for 6–12 hours.

• Hydrolysis (Critical): Cool to 0°C. Quench with 2M HCl. Heat the biphasic mixture at 60°C for 30 mins to hydrolyze the intermediate ketimine to the ketone.

• Workup: Basify with NaOH to pH 9, extract with DCM.

Why this works: The Boron atom acts as a template, holding the nitrile close to the ortho carbon, forcing the reaction to proceed despite the electronic deactivation.

Solution B: The "Protect-Then-Nitrate" Strategy (Synthetic Rerouting)

Best for: High purity requirements and avoiding toxic boron reagents. Logic: If the nitro group makes acylation impossible, do not start with the nitro group. Start with aniline, acylate it, and then nitrate the ring.[5][6]

Comparative Workflow Data:

Feature	Direct Acylation (Your Attempt)	Sugasawa Reaction (Solution A)	Acylate-then-Nitrate (Solution B)
Yield	< 5%	55–75%	80–90% (over 2 steps)
Regioselectivity	N/A	Exclusively Ortho to amine	Para (major) / Ortho (minor)
Reagents	AcCl /	/ / Nitrile	then
Difficulty	Low (but fails)	High (moisture sensitive)	Moderate

Protocol B Workflow:

• Acetylation: React Aniline with Acetic Anhydride (

  ) in water/NaOAc. Precipitate Acetanilide .

• Nitration: Dissolve Acetanilide in

  . Add at 0-5°C.

  • Note: The acetamido group is ortho/para directing.[4] This will yield mostly 4-nitroacetanilide .

• Hydrolysis (Optional): If you need the free amine, reflux in dilute HCl to remove the acetyl group.

Troubleshooting FAQ

Q1: I tried Eaton's Reagent (

in ). Why did it fail? A: Eaton's reagent is excellent for intramolecular acylations (cyclizations) where entropy favors the reaction. For intermolecular acylation of deactivated rings like nitroaniline, the electrophile generated is not reactive enough to overcome the ring's passivity.

Q2: Can I use Triflic Acid (HOTf)? A: Superacids can protonate the acyl chloride to form a superelectrophile. However, they will also diprotonate the aniline (forming

), which pushes the ring deactivation even further. This is rarely successful for nitroanilines.

Q3: In the Sugasawa method, my product hydrolyzed back to the starting material. A: This indicates incomplete ketimine formation or premature hydrolysis. Ensure you reflux long enough in Step 5. The intermediate ketimine is stable; the ketone only forms after the acidic workup (Step 6). Do not skip the heating step during acid hydrolysis.

Visualizing the Sugasawa Pathway

The following diagram illustrates the specific atomic choreography required to bypass the deactivation issue using Boron Trichloride.

Figure 2: The Sugasawa protocol forces acylation via a boron template, bypassing the electronic deactivation of the ring.

References

• Sugasawa, T., et al. "Aminohaloborane in organic synthesis. 1. Specific ortho substitution reaction of anilines." Journal of the American Chemical Society, 100(15), 1978. Link

• Douglas, A. W., et al. "Mechanistic studies of the Sugasawa reaction: The ortho-acylation of anilines." Tetrahedron Letters, 35(37), 1994. Link

• BenchChem Technical Guides. "Troubleshooting Common Issues in Friedel-Crafts Reactions." BenchChem Support Center, 2025.[3] Link

• Eaton, P. E., et al. "Phosphorus pentoxide-methanesulfonic acid.[7][8][9][10] Convenient alternative to polyphosphoric acid."[9][10] The Journal of Organic Chemistry, 38(23), 1973. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. iokinetic.com [iokinetic.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. magritek.com [magritek.com]
• 5. US4160784A - Process for the production of o-aminophenyl ketone derivatives - Google Patents [patents.google.com]
• 6. scribd.com [scribd.com]
• 7. Eaton’s Reagent: A Less Viscous Alternative to PPA | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 8. Eaton s Reagent 39394-84-8 [sigmaaldrich.com]
• 9. Eaton's reagent - Wikipedia [en.wikipedia.org]
• 10. evitachem.com [evitachem.com]

"optimization of reaction conditions for high-yield 2-Fluorobenzoic acid synthesis"

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals encountering bottlenecks in the synthesis of 2-fluorobenzoic acid. The ortho-fluorine atom introduces unique electronic properties—specifically, a strong inductive electron-withdrawing (-I) effect—that stabilizes carboxylate anions but simultaneously deactivates the aromatic ring and complicates standard benzylic oxidations.

This guide synthesizes field-proven protocols, mechanistic troubleshooting, and quantitative benchmarks to ensure your workflows are high-yielding and self-validating.

Quantitative Data & Reaction Metrics

To select the optimal synthetic route for your laboratory's capabilities, compare the quantitative metrics and primary failure modes of the most common pathways below.

Synthetic Route	Starting Material	Typical Yield	Primary Failure Mode	Key Reagents / Catalysts
Catalytic Oxidation	2-Fluorobenzaldehyde	~95%	Incomplete conversion	Cu(OAc)₂·H₂O, Co(OAc)₂·4H₂O, O₂
Nucleophilic Fluorination	1-Arylbenziodoxolones	80–89%	Precursor availability	CsF or fluoride salts
Grignard Carboxylation	1-Bromo-2-fluorobenzene	75–85%	Biphenyl / Ketone formation	Mg turnings, CO₂ (Dry Ice), THF
Direct Oxidation	2-Fluorotoluene	50–70%	Over-oxidation (ring cleavage)	KMnO₄ or Chromic Acid
Diazotization (Schiemann)	Anthranilic Acid	40–60%	Benzyne intermediate formation	NaNO₂, HF or HBF₄

Troubleshooting Guides & FAQs

Q1: My Grignard carboxylation of 1-bromo-2-fluorobenzene is yielding significant amounts of ketone byproducts instead of the desired carboxylic acid. How can I prevent this? Causality & Solution: The formation of a ketone byproduct occurs when the initially formed magnesium carboxylate intermediate reacts with an unreacted equivalent of the Grignard reagent. To prevent this, you must ensure that carbon dioxide is always in stoichiometric excess relative to the nucleophile. Actionable Fix: Employ an inverse addition technique. Instead of bubbling CO₂ gas into the Grignard solution (normal addition), slowly transfer the active Grignard reagent via cannula into a vigorously stirred slurry of crushed dry ice (solid CO₂) in anhydrous solvent. This guarantees an overwhelming excess of the electrophile, kinetically favoring the formation of the carboxylate salt and halting further nucleophilic attack .

Q2: During the same Grignard synthesis, I am seeing biphenyl impurities. What is the mechanism behind this, and how is it minimized? Causality & Solution: Biphenyls arise from a Wurtz-type coupling side reaction, where the newly formed 2-fluorophenylmagnesium bromide reacts with unreacted 1-bromo-2-fluorobenzene. This bimolecular side reaction is highly concentration-dependent. Actionable Fix: Maintain a highly dilute concentration of the aryl halide. Add the 1-bromo-2-fluorobenzene solution dropwise to the activated magnesium turnings. Strictly control the temperature; maintain a gentle reflux rather than aggressive heating, as higher thermal energy lowers the activation barrier for the coupling pathway.

Q3: I attempted the oxidation of 2-fluorotoluene using KMnO₄, but my yield is low due to a mixture of 2-fluorobenzaldehyde and 2-fluorobenzyl alcohol. How do I drive this to completion? Causality & Solution: The oxidation of a benzylic methyl group proceeds stepwise: alcohol → aldehyde → carboxylic acid. The electron-withdrawing ortho-fluorine atom deactivates the benzylic position, raising the oxidation potential required for the final step. If the oxidant is depleted or the reaction lacks sufficient thermal energy, it stalls at the intermediate stages . Actionable Fix: Transitioning to a bimetallic catalytic system (Cu/Co) under an O₂ atmosphere provides a much cleaner thermodynamic pathway, driving the oxidation of the aldehyde intermediate to the acid with up to 95% yield without the risk of over-oxidation .

Q4: When attempting the diazotization of anthranilic acid followed by fluorination, my reaction yields a complex mixture of intractable byproducts. What went wrong? Causality & Solution: The diazonium salt of anthranilic acid is highly unstable. If the temperature exceeds 5 °C, it undergoes rapid decomposition, losing N₂ and CO₂ to form a highly reactive benzyne intermediate . This benzyne species will rapidly undergo Diels-Alder cycloadditions or react with any available nucleophiles in the matrix, destroying your yield . Actionable Fix: Strict cryogenic control (0–5 °C) is non-negotiable during the slow, dropwise addition of sodium nitrite. Alternatively, modern transition metal-free nucleophilic fluorination of 1-arylbenziodoxolones using fluoride salts offers a much cleaner, benzyne-free pathway.

Standard Operating Procedures (SOPs)

The following protocols are designed as self-validating systems. Visual and physical cues are embedded within the steps to confirm the reaction is proceeding correctly.

Protocol A: High-Yield Catalytic Oxidation of 2-Fluorobenzaldehyde

Rationale: This method bypasses the harsh conditions of direct toluene oxidation and avoids the benzyne risks of diazotization, offering excellent atom economy and a ~95% isolated yield.

• Reaction Setup: To a 15 mL heavy-walled glass reaction tube, add 2.0 mL of deionized water.

• Reagent Addition: Charge the vessel with 2-fluorobenzaldehyde (1.0 mmol).

• Catalyst Loading: Add Cu(OAc)₂·H₂O (0.03 mmol, 3 mol%) and Co(OAc)₂·4H₂O (0.03 mmol, 3 mol%).

  • Causality Note: This synergistic bimetallic system is critical for facilitating the single-electron transfer steps required for O₂ activation.

• Atmosphere Exchange: Seal the tube with a septum and purge the headspace with oxygen. Connect an oxygen balloon to maintain a constant 1 atm O₂ pressure.

• Thermal Activation: Submerge the reaction tube in a pre-heated oil bath at 70 °C. Stir vigorously (800+ rpm) for 12 hours to ensure optimal gas-liquid mass transfer.

• Self-Validation & Isolation: Cool the mixture to room temperature (20 °C). The successful formation of the target 2-fluorobenzoic acid will be visually confirmed by the precipitation of a white/off-white solid. Isolate the crude solid via centrifugation.

• Purification: Wash the solid ultrasonically with 3 mL of cold water to remove residual metal acetates. Centrifuge and dry the solid to a constant weight in a vacuum oven.

Protocol B: Grignard Carboxylation of 1-Bromo-2-fluorobenzene

Rationale: A highly reliable C-C bond-forming route, provided moisture and stoichiometry are strictly controlled.

• Magnesium Activation: In a flame-dried, argon-purged 250 mL round-bottom flask, add magnesium turnings (1.2 equiv). Add a single crystal of iodine (I₂) and heat gently until iodine vapor coats the turnings, activating the metal surface.

• Grignard Initiation: Suspend the Mg in 10 mL of anhydrous THF. Add 5% of the total 1-bromo-2-fluorobenzene (1.0 equiv total, dissolved in 40 mL THF).

  • Self-Validation Note: Initiation is confirmed by the disappearance of the brown iodine color and a slight, self-sustaining exotherm.

• Controlled Addition: Once initiated, add the remaining aryl halide solution dropwise over 45 minutes to maintain a gentle reflux, minimizing Wurtz coupling. Stir for an additional 1 hour at room temperature.

• Inverse Carboxylation: In a separate, oversized flask (500 mL), prepare a slurry of crushed dry ice (excess CO₂) in anhydrous THF. Using a cannula, transfer the Grignard reagent dropwise into the vigorously stirred dry ice slurry.

• Quenching & Workup: Allow the excess CO₂ to sublime as the mixture warms to room temperature. Carefully quench the magnesium carboxylate complex with cold 2M HCl until the aqueous layer reaches pH 1-2.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Recrystallize from an ethanol/water mixture.

Mechanistic & Workflow Visualizations

Workflow and failure modes in the Grignard synthesis of 2-fluorobenzoic acid.

Bimetallic catalytic oxidation pathway of 2-fluorobenzaldehyde.

References

• Ozerskaya, A. V., Larkina, M. S., Podrezova, E. V., Svitich, D. Y., Yusubova, R. Y., Zhdankin, V. V., & Yusubov, M. S. (2022).

Technical Support Center: Optimizing Yield and Purity in 4-Nitrothymol (2-Isopropyl-5-methyl-4-nitrophenol) Synthesis

Welcome to the Technical Support Center for the synthesis of 2-isopropyl-5-methyl-4-nitrophenol (commonly known as 4-nitrothymol). This guide is engineered for research scientists and drug development professionals, providing mechanistic troubleshooting, validated protocols, and structural isolation strategies to overcome the inherent challenges of nitrating highly activated aromatic systems.

Core Principles & Mechanistic Causality

Thymol (2-isopropyl-5-methylphenol) features a highly activated aromatic ring due to the strongly electron-donating hydroxyl (-OH) group, augmented by the inductive effects of the isopropyl and methyl groups[1]. While this high electron density makes the ring exceptionally susceptible to electrophilic aromatic substitution (nitration), it simultaneously makes the molecule highly vulnerable to oxidative degradation[2].

Theoretical Density Functional Theory (DFT) studies indicate that the C4 position (para to the -OH group) is the most nucleophilic center, making 4-nitrothymol the thermodynamically favored product[1]. However, without precise kinetic control, the reaction rapidly bypasses mononitration, leading to over-nitration (dinitro/trinitro species) or oxidative ring cleavage (forming dark, tarry quinone byproducts)[2].

Troubleshooting Guide: Common Synthesis Issues

Q: My reaction mixture turns into a dark, tarry sludge instead of yielding a clean product. What is causing this? A: This is the most common failure mode in thymol nitration and is caused by oxidative degradation of the phenol ring[2]. Concentrated nitric acid acts as a strong oxidizing agent rather than a simple nitrating electrophile.

• Causality: The highly activated, electron-rich phenol ring is easily oxidized to complex quinones, which subsequently polymerize into intractable tar.

• Solution: Switch to dilute nitric acid (e.g., 30–35% aqueous or 10% HNO₃ in glacial acetic acid)[2][3]. Ensure the nitrating agent is added dropwise over 30–60 minutes while maintaining the reaction temperature strictly between 0–5 °C to suppress the oxidation pathway[2].

Q: I am getting a poor yield of the 4-nitro isomer and a high amount of the 2-nitro (ortho) isomer. How can I improve regioselectivity? A: Regioselectivity in this sterically hindered system is heavily temperature-dependent.

• Causality: Higher temperatures provide the thermal activation energy required to overcome the steric hindrance at the ortho position (situated between the -OH and the bulky isopropyl/methyl groups), leading to increased 2-nitro isomer formation[2].

• Solution: Submerge the reaction vessel in an ice-water bath to maintain strictly 0–5 °C[2]. If regioselectivity remains poor, consider using a phase-transfer catalyst (PTC) such as tetrabutylammonium bromide (TBAB) with dilute HNO₃. PTCs have been shown to improve para-selectivity in phenol nitrations by stabilizing the nitronium transition state in the organic phase.

Q: The ortho and para isomers co-crystallize and have similar R_f values on TLC. How do I effectively separate the 4-nitro isomer from the 2-nitro isomer? A: Avoid standard silica gel chromatography for this specific separation. Instead, exploit their differing hydrogen-bonding capabilities using steam distillation [2].

• Causality: The 2-nitro (ortho) isomer forms an intramolecular hydrogen bond between the nitro oxygen and the phenolic hydroxyl group. This internal shielding of polar groups makes the molecule volatile in steam. Conversely, the 4-nitro (para) isomer forms intermolecular hydrogen bonds with the surrounding water, rendering it highly polar and non-volatile[2].

• Solution: Subject the crude reaction mixture to steam distillation. The 2-nitro isomer will co-distill with the water as yellow oily droplets. The desired 4-nitro isomer will remain in the distillation flask[2].

Validated Experimental Protocol: Direct Nitration of Thymol

This standard operating procedure utilizes kinetic control and phase separation to ensure high purity (>98%) of 2-isopropyl-5-methyl-4-nitrophenol[2][3].

Step 1: Substrate Dissolution Dissolve 10.0 g of thymol in 50 mL of glacial acetic acid in a 250 mL round-bottom flask equipped with a magnetic stirrer[2][3]. Place the flask in an ice-water bath and allow it to cool to 0–5 °C.

Step 2: Preparation of Nitrating Agent In a separate beaker, prepare a dilute nitrating mixture by carefully mixing 6 mL of 70% nitric acid with 10 mL of glacial acetic acid[3]. Cool this mixture to 0 °C.

Step 3: Controlled Electrophilic Addition Add the cooled nitrating mixture dropwise to the thymol solution over 30–60 minutes[3]. Critical Self-Validation: Monitor the internal temperature continuously; it must not exceed 5 °C. If the temperature spikes, pause the addition. Stir for an additional 2 hours at 0 °C[2][3].

Step 4: Quenching Slowly pour the reaction mixture into 200 mL of vigorously stirred crushed ice and water. A yellow/orange precipitate or heavy oil will form[3]. Neutralize the aqueous phase carefully with a saturated sodium bicarbonate solution until effervescence ceases[3].

Step 5: Steam Distillation (Isomer Separation) Transfer the quenched mixture to a steam distillation apparatus. Heat and pass steam through the mixture. Continue distillation until no more yellow oily droplets (the 2-nitro isomer) appear in the condenser[2].

Step 6: Isolation and Purification Allow the distillation flask containing the non-volatile residue to cool. Extract the residue with ethyl acetate, dry over anhydrous MgSO₄, and evaporate the solvent under reduced pressure[3]. Recrystallize the crude 4-nitrothymol from an ethanol/water mixture to achieve final purity[2].

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causal relationship between reaction parameters and the resulting yield/purity profiles based on established phenol nitration dynamics[2][3].

Reaction Condition	Temperature	Primary Outcome	Est. Yield (4-Nitro)	Purity	Mechanistic Result
Conc. HNO₃ (70%)	20–25 °C	Tarry mixture	< 10%	Poor	Severe oxidative degradation and polymerization.
Dilute HNO₃ (35%)	20–25 °C	Isomer mixture	~ 25%	Moderate	Thermodynamic control favors ortho-isomer formation.
Dilute HNO₃ (35%)	0–5 °C	Para-major mixture	50–60%	High	Kinetic control favors the more nucleophilic C4 position.
Dilute HNO₃ + TBAB	0–5 °C	Para-major mixture	> 65%	High	PTC stabilizes the nitronium ion in the organic phase.

Experimental Workflow & Separation Logic

Workflow for the synthesis and steam-distillation-based isolation of 4-nitrothymol.

Frequently Asked Questions (FAQs)

Q: Why is glacial acetic acid used as a solvent instead of water or ethanol? A: Glacial acetic acid is an excellent solvent for both the highly hydrophobic thymol starting material and the highly polar nitric acid. It creates a homogeneous reaction environment while simultaneously moderating the reactivity of the nitronium ion, which helps suppress oxidative side reactions[3].

Q: Can I use TLC to monitor the reaction progress? What solvent system is best? A: Yes, Thin Layer Chromatography (TLC) is highly recommended[2]. A solvent system of Hexane:Ethyl Acetate (typically 8:2 or 9:1) works well. Thymol will run higher (less polar) than the nitrated products. The 2-nitro isomer will run slightly higher than the 4-nitro isomer due to intramolecular hydrogen bonding reducing its interaction with the polar silica gel.

Q: Is it possible to synthesize 4-nitrothymol without direct nitration to avoid oxidation entirely? A: Yes. If direct nitration repeatedly fails due to substrate sensitivity, researchers often employ a multi-step protecting group strategy. For instance, converting the phenol to a phosphate ester (e.g., using tri-m-cresyl phosphate logic) before nitration reduces the electron density on the ring, preventing oxidation[1]. After nitration, the protecting group is removed via hydrolysis.

References

1.[1] BenchChem Technical Support Team. "Comparative study of different synthetic routes to 2-Isopropyl-5-methyl-4-nitrophenol." Benchchem. URL: 2.[2] BenchChem Technical Support Team. "Technical Support Center: Synthesis of 2-Isopropyl-5-methyl-4-nitrophenol." Benchchem. URL: 3. Aitken, K. M., et al. "Product Class 21: Nitroarenes." Science of Synthesis: Houben–Weyl Methods of Molecular Transformations, Thieme. URL: 4.[3] BenchChem Technical Support Team. "Physical and chemical properties of 2-Isopropyl-5-methyl-4-nitrophenol." Benchchem. URL: 5. Biswas, K. G. "Nitration of Phenol and Substituted Phenols with Dilute Nitric Acid Using Phase-Transfer Catalysts." ResearchGate. URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

"controlling exotherm in phenol nitration reactions"

Topic: Controlling Exotherm & Runaway in Phenol Nitration

🚨 Module 1: EMERGENCY RESPONSE (Read First)

If you are currently experiencing a temperature spike or "brown fume" event, follow this immediate intervention logic. Do not wait for the cooling jacket to catch up.

Symptom: The "Thermal Runaway" Loop[1]

• Indicators: Exponential temperature rise (

  ), sudden evolution of dark brown gas ( ), foaming.

• Immediate Action:

  • CUT FEED: Stop nitric acid addition immediately.

  • FULL COOLING: Maximize jacket flow/lower setpoint.

  • EMERGENCY QUENCH: If

    (critical limit, usually for mononitration), dump reaction mass into pre-chilled water/ice quench tank. Do not attempt to contain it in the reactor.

Figure 1: Emergency Decision Logic for Thermal Runaway Events.

🔬 Module 2: The Science of the Hazard

To control the reaction, you must understand why it runs away. Phenol nitration is not just a simple mixing problem; it is an autocatalytic thermal event.

The "Thermal Bomb" Mechanism

Phenol is highly activated toward electrophilic aromatic substitution. The reaction enthalpy is significant:

• : (Exothermic) [1].[1]

The Hidden Danger: Nitrous Acid (

) Autocatalysis The reaction is catalyzed by nitrous acid ( ), which is often present as an impurity in nitric acid or generated in situ.

• Induction Period: If you add nitric acid too quickly at low temperatures, the reaction may not start immediately (induction).

• Accumulation: Unreacted nitric acid accumulates in the vessel.

• Trigger: Once the reaction initiates, it generates heat and more

  , creating a positive feedback loop. The accumulated acid reacts all at once.

• Result: Massive energy release > Cooling capacity = Explosion/Eruption.

🛠️ Module 3: Troubleshooting Guide

Issue A: "I have tarry, black byproducts and low yield."

Diagnosis: Oxidative degradation. Phenol is easily oxidized by concentrated

to quinones and polymerized "tars." This is often caused by the presence of nitrous acid ( ).

Solution: The Scavenger Protocol You must break the catalytic cycle of oxidation by removing

.

• Add Urea: 0.5 – 1.0 mol% relative to phenol. Urea reacts with

  to form , , and water.

• Add Sulfamic Acid: Often faster than urea at lower temperatures [2].

Issue B: "I cannot control the exotherm in my batch reactor."

Diagnosis: Heat transfer limitation. In batch, the surface-area-to-volume ratio (SA/V) decreases as scale increases. The heat generation rate (

) exceeds heat removal rate ( ).

Solution: Process Intensification (Flow Chemistry) Switching to continuous flow microreactors increases heat transfer efficiency by orders of magnitude.

Data Comparison: Batch vs. Flow

Parameter	Batch Reactor (1L)	Flow Microreactor	Advantage
Heat Transfer Area ( )	~50	> 10,000	Flow: Instant heat removal
Reaction Time	1-2 Hours (Dosing limited)	1-5 Minutes	Flow: Higher throughput
Safety Inventory	High (Full volume active)	Low (< 10 mL active)	Flow: Intrinsic Safety
Temp Control	(Gradients exist)		Flow: Selectivity Control

📋 Module 4: Validated Protocols

Protocol A: Controlled Batch Nitration (with Scavenger)

For researchers restricted to batch glassware.

Reagents:

• Phenol (1.0 eq)

• Nitric Acid (65-70%, 1.05 eq)

• Solvent: Dichloromethane (DCM) or Water/Acetic Acid mix (depending on solubility needs).

• Scavenger: Urea (1 mol%).

Step-by-Step:

• Preparation: Dissolve Phenol and Urea in the solvent. Cool to 0°C .[2]

  • Why? Urea prevents immediate oxidation; 0°C favors ortho-substitution and reduces oxidation rate.

• Dosing: Add

  dropwise.

  • CRITICAL: Monitor internal temperature, NOT just the bath.

  • Rule: If internal temp rises

    above setpoint, STOP addition and wait for it to cool.

• Post-Reaction: Stir at 0°C for 30 mins, then allow to warm to room temp.

• Quench: Pour mixture into ice water.

Protocol B: Continuous Flow Nitration (Recommended)

For scale-up and high-selectivity requirements.

Setup:

• Feed A: Phenol in Acetic Acid (Concentration: 1-2 M).

• Feed B: Fuming

  in Acetic Acid (Concentration: 1-2 M).

• Reactor: Glass or SiC microreactor plate (e.g., Corning or Chemtrix).

Workflow:

• Chill: Pre-cool reactor plate to 10°C using a cryostat.

• Pumping: Pump Feed A and B at a 1:1.1 molar ratio.

• Residence Time: Set flow rate for a 2-minute residence time.

• Quench: Direct reactor outlet into a stirred vessel of sodium bicarbonate solution.

Figure 2: Continuous Flow Nitration Setup for Enhanced Safety.

❓ FAQ: Frequently Asked Questions

Q: Why is my reaction turning black immediately? A: You likely have high nitrous acid (

) content or your temperature is too high. Add sulfamic acid or urea to your phenol solution before adding the nitric acid.

Q: Can I use concentrated sulfuric acid (

) as a solvent? A: Yes, but be careful. increases the concentration of the nitronium ion ( ), making the reaction much faster and more exothermic. For mononitration, dilute conditions or acetic acid are safer.

Q: How do I control the Ortho/Para ratio? A: Temperature is the primary lever. Lower temperatures (<-10°C) generally favor the ortho isomer due to the chelation/hydrogen bonding between the phenolic -OH and the incoming nitro group. Higher temperatures increase the para proportion but also increase byproduct risk [3].[3]

📚 References

• Continuous-flow-enabled intensification in nitration processes. Source: National Institutes of Health (PMC) URL:[Link]

• Comparison of the reactivity of nitrous acid scavengers. Source: Royal Society of Chemistry (RSC) URL:[Link][4]

• Nitration of Phenol in Flow (Application Note). Source: Corning Advanced-Flow Reactors URL:[Link]

Sources

• 1. Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Rapid aqueous-phase dark reaction of phenols with nitrosonium ions: Novel mechanism for atmospheric nitrosation and nitration at low pH - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

"NMR analysis of Isopropyl 2-fluoro-5-nitrobenzoate for structural confirmation"

NMR Analysis of Isopropyl 2-fluoro-5-nitrobenzoate for Structural Confirmation

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary: The Structural Confirmation Challenge

In the synthesis of fluorinated pharmaceutical intermediates, Isopropyl 2-fluoro-5-nitrobenzoate represents a critical building block, often used in nucleophilic aromatic substitution (

) reactions to generate diverse scaffolds. However, its structural confirmation presents a specific analytical challenge: the presence of the fluorine atom ( , spin 1/2) creates complex spin-spin coupling patterns that complicate standard NMR interpretation.

This guide compares two analytical approaches for confirming this structure:

• The Standard Approach: Conventional 1D

  NMR.

• The Optimized Approach (Recommended):

  NMR with -decoupling ( ) combined with 2D HSQC.

Our analysis demonstrates that while the Standard Approach is sufficient for rough purity checks, the Optimized Approach provides the definitive structural resolution required for regulatory filing and complex impurity profiling, specifically by collapsing multiplet complexity caused by

coupling.

Comparative Analysis: Standard vs. Optimized Protocols

The following table summarizes the diagnostic performance of both methods when analyzing Isopropyl 2-fluoro-5-nitrobenzoate.

Feature	Standard 1D NMR (Alternative)	Optimized + 2D NMR (Recommended)
Spectral Clarity	Low. Proton signals appear as complex multiplets (dd, ddd) due to overlapping and couplings.	High. Fluorine decoupling simplifies signals to standard splitting patterns (d, dd), revealing true proton connectivity.
Regiochemistry Confirmation	Ambiguous. Difficult to distinguish between 2-fluoro-5-nitro and 2-fluoro-4-nitro isomers solely by splitting patterns without simulation.	Definitive. NOESY/HMBC correlations clearly link the isopropyl ester group to the H6 proton, confirming the 1,2,5-substitution pattern.
Impurity Detection	Moderate. Small impurity peaks may be masked under broad aromatic multiplets.	Superior. Sharp, decoupled singlets/doublets allow integration of <0.1% isomeric impurities.
Acquisition Time	~5 minutes (16 scans)	~20 minutes (1D Decoupled + HSQC)

Technical Deep Dive: Spectral Assignment & Logic

To validate the structure, we must assign the aromatic protons (H3, H4, H6) and the isopropyl ester moiety. The fluorine atom at position C2 exerts a strong coupling effect on H3 (ortho) and H4/H6 (meta/para).

Predicted Chemical Shifts & Coupling Constants

Solvent:

, 400 MHz

Position	Type	(ppm)	Multiplicity (Standard)	Multiplicity (Decoupled)	Coupling Logic ( values in Hz)
H6	Aromatic	8.70 - 8.80	dd (doublet of doublets)	d (doublet)	Ortho to & Ester. , .
H4	Aromatic	8.30 - 8.40	ddd (dt-like)	dd	Ortho to . , .
H3	Aromatic	7.20 - 7.30	dd (pseudo-triplet)	d	Ortho to F. Large , .
CH	Isopropyl	5.25 - 5.35	Septet	Septet	(Coupling to methyls).
CH3	Isopropyl	1.35 - 1.45	Doublet	Doublet	.

Expert Insight: In the standard spectrum, H3 often appears as a pseudo-triplet because the ortho-fluorine coupling (

) and the ortho-proton coupling ( ) have similar magnitudes (~9 Hz). The Optimized Method ( decoupling) collapses this to a simple doublet, proving the connectivity is H3-H4 and not a more complex arrangement.

Structural Logic Diagram

The following diagram illustrates the coupling pathways that define the NMR signals.

Caption: Coupling network showing the dominant influence of Fluorine on aromatic protons and the NOESY link confirming regiochemistry.

Experimental Protocols

To replicate the Optimized Approach , follow this validated workflow.

Sample Preparation

• Mass: Weigh 10–15 mg of Isopropyl 2-fluoro-5-nitrobenzoate.

• Solvent: Dissolve in 0.6 mL of

  (99.8% D) containing 0.03% TMS (v/v).

  • Why

    ? It prevents H/D exchange of acidic protons (though none are present here) and provides a clear window for the aromatic region.

• Filtration: If the solution is cloudy, filter through a cotton plug into the NMR tube to prevent line broadening due to particulates.

Acquisition Parameters (Bruker Avance 400 MHz equivalent)

Experiment A: Standard 1D

• Pulse Program: zg30

• Sweep Width: 20 ppm (-2 to 18 ppm)

• Relaxation Delay (D1): 1.0 sec

• Scans (NS): 16

• Acquisition Time (AQ): ~4.0 sec

Experiment B: Optimized

(Inverse Gated Decoupling)

• Pulse Program: zgig (or equivalent heteronuclear decoupling sequence)

• Decoupling Channel: O2 set to

  frequency (~376 MHz).

• Decoupling Mode: WALTZ-16 or GARP.

• Center Frequency (O2P): Set to center of Fluorine spectrum (approx -105 ppm).

• Rationale: This collapses the

  splitting, simplifying the H3 pseudo-triplet into a clear doublet.

Experiment C: 2D HSQC (Multiplicity Edited)

• Pulse Program: hsqcedetgp

• Purpose: To differentiate CH/CH3 carbons.

  • CH (Isopropyl) & CH (Aromatic): Positive Phase (Red).

  • CH3 (Isopropyl): Negative Phase (Blue).

  • Quaternary C: Invisible.

Synthesis & Pathway Verification

Understanding the synthesis ensures we know which impurities to look for (e.g., unreacted acid).

Caption: Synthesis pathway highlighting the esterification step verified by the appearance of isopropyl signals.

Validation Check:

• Success Criteria: Disappearance of the broad carboxylic acid singlet (~11-13 ppm) and appearance of the sharp isopropyl septet (~5.3 ppm).

• Shift Logic: The aromatic protons H6 and H4 will shift slightly upfield (shielded) compared to the acid precursor due to the ester group being less electron-withdrawing than the free carboxylic acid.

Conclusion

For routine identification, standard 1H NMR is acceptable, but for structural confirmation in a regulatory or high-precision context, the Optimized

Decoupled Protocol is superior. It eliminates the ambiguity caused by fluorine coupling, allowing for precise measurement of proton-proton coupling constants ( ) and definitive confirmation of the substitution pattern.

References

• Sigma-Aldrich. 2-Fluoro-5-nitrobenzoic acid Product Sheet. Accessed 2025.[1][2][3] Link

• ChemicalBook. 2-Fluoro-5-nitrobenzoic acid NMR Spectrum Data. Link

• Royal Society of Chemistry. Supplementary Information: Synthesis of Benzoate Esters. Link

• BenchChem. 13C NMR Analysis of Substituted Nitrobenzoates. Link

• GuideChem. 5-Fluoro-2-nitrobenzoic acid Properties and Synthesis. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. acdlabs.com [acdlabs.com]

A Comparative Guide to the Validation of Analytical Procedures for Drug Substances

In the landscape of pharmaceutical development, the validation of analytical procedures stands as a critical pillar, ensuring the quality, safety, and efficacy of drug substances. This guide provides an in-depth technical comparison of methodologies and regulatory expectations for the validation of analytical procedures. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights and actionable protocols to navigate the complexities of method validation.

The traditional "validate-and-forget" paradigm has evolved. Regulatory bodies, led by the International Council for Harmonisation (ICH), now champion a lifecycle approach to analytical procedures.[1][2][3][4][5] This modern framework, encapsulated in the ICH Q14 (Analytical Procedure Development) and the revised ICH Q2(R2) (Validation of Analytical Procedures) guidelines, emphasizes a science and risk-based strategy.[1][2][3][4][5] The goal is to build a comprehensive understanding of the method's capabilities and limitations, ensuring its robustness and fitness for purpose throughout the product's lifecycle.[1][3][4][5]

While the ICH guidelines provide a harmonized global standard, it is crucial to recognize the nuances in the perspectives of major regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[6] Generally, following the latest ICH guidelines is the most direct path to satisfying the requirements of both the FDA and EMA for new drug submissions.[6] However, the FDA may place a stronger emphasis on risk-based documentation, while the EMA focuses on harmonization across its member states.[7][8] For bioanalytical methods, some differences in recommended validation parameters and acceptance criteria between the FDA and EMA have been noted, though harmonization efforts are ongoing.[7][9][10]

This guide will dissect the core validation parameters, offering a comparative analysis of common analytical techniques, detailed experimental protocols, and insights into overcoming common challenges.

The Analytical Procedure Lifecycle: A Paradigm Shift

The integration of ICH Q14 and Q2(R2) signifies a move towards a more dynamic and scientifically-grounded approach to analytical methods.[1][3][4][5] This lifecycle management concept views method development, validation, and ongoing use not as discrete events, but as an interconnected continuum.[5] A key element of this approach is the Analytical Target Profile (ATP), which prospectively defines the performance requirements of the analytical procedure.[1]

graph "Analytical_Procedure_Lifecycle" { layout=neato; rankdir="LR"; node [shape=box, style=filled, fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

node [fillcolor="#F1F3F4", fontcolor="#202124"]; "Development" [pos="0,1.5!"]; "Validation" [pos="2.5,1.5!"]; "Routine_Use" [pos="5,1.5!"]; "Change_Control" [pos="2.5,0!"];

edge [color="#4285F4"]; "Development" -> "Validation" [label="Transfer of Knowledge"]; "Validation" -> "Routine_Use" [label="Implementation"]; "Routine_Use" -> "Change_Control" [label="Monitoring & Trending"]; "Change_Control" -> "Validation" [label="Re-validation"]; }

Caption: A simplified representation of the analytical procedure lifecycle.

Core Validation Parameters: A Comparative Analysis

The validation of an analytical procedure is a multifaceted process, encompassing a series of performance characteristics. The selection and extent of validation for these parameters depend on the intended purpose of the analytical method.

Specificity (Selectivity)

Specificity is the ability of an analytical method to unequivocally measure the analyte of interest in the presence of other components, such as impurities, degradation products, and matrix components.[11][12] For stability-indicating methods, demonstrating specificity is paramount.[11]

Comparative Techniques:

Analytical Technique	Approach to Specificity
HPLC/UPLC	Demonstrates separation of the analyte peak from all potential interfering peaks. Peak purity analysis using a photodiode array (PDA) detector is often employed.[11]
GC	Ensures that the analyte peak is free from interference by other volatile components in the sample matrix.[13]
UV-Vis Spectroscopy	Generally less specific than chromatographic methods. Specificity can be enhanced by techniques such as derivative spectroscopy or by ensuring that excipients and degradation products do not absorb at the analytical wavelength.
Titrimetry	Specificity is achieved by selecting a titrant that reacts selectively with the analyte. Potential interferences from other acidic or basic components in the sample must be assessed.[14][15]

Experimental Protocol: Specificity for a Stability-Indicating HPLC Method

• Forced Degradation Studies: Subject the drug substance to stress conditions (e.g., acid and base hydrolysis, oxidation, heat, and light) to intentionally generate degradation products.[16]

• Sample Preparation: Prepare solutions of the unstressed drug substance, stressed samples, placebo (if applicable), and a mixture of the drug substance with known impurities and/or degradation products.

• Chromatographic Analysis: Analyze all prepared samples using the proposed HPLC method.

• Data Evaluation:

  • Demonstrate that the analyte peak is well-resolved from all degradation product peaks and any peaks from the placebo.

  • Perform peak purity analysis on the analyte peak in the chromatograms of the stressed samples. The peak purity angle should be less than the peak purity threshold.

graph "Specificity_Workflow" { rankdir="TB"; node [shape=box, style=filled, fontname="Arial", fontsize=10, margin=0.2]; edge [fontname="Arial", fontsize=9];

node [fillcolor="#F1F3F4", fontcolor="#202124"]; "Start" [shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Forced_Degradation" [label="Forced Degradation Studies\n(Acid, Base, Oxidative, Thermal, Photo)"]; "Prepare_Samples" [label="Prepare Samples\n(Unstressed, Stressed, Placebo, Spiked)"]; "HPLC_Analysis" [label="HPLC Analysis"]; "Evaluate_Resolution" [label="Evaluate Peak Resolution"]; "Peak_Purity" [label="Perform Peak Purity Analysis"]; "End" [shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

edge [color="#5F6368"]; "Start" -> "Forced_Degradation"; "Forced_Degradation" -> "Prepare_Samples"; "Prepare_Samples" -> "HPLC_Analysis"; "HPLC_Analysis" -> "Evaluate_Resolution"; "Evaluate_Resolution" -> "Peak_Purity"; "Peak_Purity" -> "End"; }

Caption: Workflow for establishing specificity in a stability-indicating HPLC method.

Common Challenges:

• Co-elution of peaks: This can be addressed by optimizing chromatographic conditions (e.g., mobile phase composition, gradient, column chemistry).

• Inadequate degradation: If stress conditions are too mild, significant degradation products may not be formed. Conversely, excessive degradation can lead to a complex mixture that is difficult to resolve. The goal is typically to achieve 5-20% degradation of the active ingredient.[7]

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically determined by recovery studies.[17]

Experimental Protocol: Accuracy for a Drug Substance Assay (e.g., HPLC or GC)

• Preparation of Samples: Prepare a minimum of nine determinations over at least three concentration levels spanning the specified range (e.g., three concentrations with three replicates each).[18] For a drug substance, this can be done by preparing solutions at, for example, 80%, 100%, and 120% of the target assay concentration from a well-characterized reference standard.

• Analysis: Analyze the prepared samples according to the analytical procedure.

• Calculation: Calculate the percent recovery for each sample. The recovery is calculated as: (Measured Concentration / Theoretical Concentration) * 100%.

• Data Evaluation: The mean percent recovery should be within an acceptable range.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is typically expressed as the relative standard deviation (RSD). Precision is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval of time.[18]

• Intermediate Precision: Precision within the same laboratory but on different days, with different analysts, or on different equipment.[18]

Experimental Protocol: Intermediate Precision

• Experimental Design: Design an experiment to evaluate the effect of random events on the precision of the analytical procedure. For example, two analysts could each prepare and analyze six samples of a homogeneous batch of the drug substance on two different days using two different instruments.

• Analysis: Each analyst should perform the analysis according to the method.

• Data Evaluation: Calculate the overall mean, standard deviation, and RSD for all the data collected. The results from the different conditions should be statistically compared to determine if there are any significant differences.

Linearity and Range

Linearity is the ability of the method to produce results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has demonstrated a suitable level of precision, accuracy, and linearity.[19]

Experimental Protocol: Linearity

• Preparation of Standards: Prepare a series of at least five standard solutions of the drug substance at different concentrations spanning the expected range of the analytical method.

• Analysis: Analyze each standard solution in triplicate.

• Data Evaluation:

  • Plot the mean response versus the concentration.

  • Perform a linear regression analysis and determine the correlation coefficient (r²), the y-intercept, and the slope of the regression line.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.[20][21] It provides an indication of the method's reliability during normal usage. Robustness studies are typically conducted during method development.[20]

Experimental Protocol: Robustness for an HPLC Method

• Identify Critical Parameters: Identify the method parameters that could potentially influence the results (e.g., pH of the mobile phase, column temperature, flow rate, mobile phase composition).

• Systematic Variation: Deliberately vary each parameter within a small, defined range while keeping the others constant.

• Analysis: Analyze a standard solution under each of the modified conditions.

• Data Evaluation: Evaluate the effect of each parameter variation on the system suitability parameters (e.g., resolution, tailing factor) and the assay results. The method is considered robust if the results remain within the acceptance criteria despite the variations.

Common Challenges:

• A lack of robustness can lead to out-of-specification results during routine use.

• It is crucial to identify the critical parameters during method development to ensure the final method is robust.[21]

Acceptance Criteria: A Comparative Overview

The acceptance criteria for validation parameters should be predefined in the validation protocol and justified based on the intended purpose of the method. The following table provides typical acceptance criteria for common analytical techniques.

Validation Parameter	HPLC/GC (Assay)	UV-Vis (Assay)	Titrimetry (Assay)
Accuracy	Mean recovery of 98.0% to 102.0%[22][23]	Mean recovery of 98.0% to 102.0%[24]	Mean recovery of 98.0% to 102.0%
Precision (Repeatability & Intermediate)	RSD ≤ 2.0%[22][25]	RSD ≤ 2.0%[24]	RSD ≤ 1.0%
Linearity	Correlation coefficient (r²) ≥ 0.999[22][25]	Correlation coefficient (r²) ≥ 0.999[26]	Correlation coefficient (r²) ≥ 0.999[15]
Range	80% to 120% of the test concentration[25]	Defined by the linear range with acceptable accuracy and precision.	Defined by the linear range with acceptable accuracy and precision.
Specificity	No interference at the analyte retention time; peak purity > 0.99[23]	No significant absorbance from placebo/excipients at the analytical wavelength.	A single, sharp equivalence point corresponding to the analyte.[15]

Conclusion

The validation of analytical procedures for drug substances is a scientifically rigorous and highly regulated process. The modern paradigm, driven by the ICH Q14 and Q2(R2) guidelines, emphasizes a lifecycle approach rooted in scientific understanding and risk management.[1][2][3][4][5] This guide has provided a comparative framework for understanding the core validation parameters, offering detailed experimental protocols and insights into the nuances of different analytical techniques.

By embracing a systematic and scientifically sound approach to method validation, researchers and drug development professionals can ensure the generation of reliable and reproducible data. This not only facilitates regulatory compliance but, more importantly, underpins the development of safe and effective medicines. The journey from a developed method to a validated, robust procedure is a testament to the meticulous science that ensures the quality of every drug substance that reaches the patient.

References

• Practical Strategies for ICH Q14 and Q2(R2) Compliance. Altasciences. [Link]

• ICH Q2/ICH Q14 Analytical Procedure Life Cycle Management. gmp-compliance.org. [Link]

• New ICH Q2 (R2) and ICH Q14: a Step Forward Towards the Validation of Analytical Methods. PQE Group. [Link]

• ICH Q14: Guideline Overview for Analytical Procedure Lifecycle Management. BioQC. [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Taylor & Francis Online. [Link]

• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. IVT Network. [Link]

• Avoiding Common Method Validation Mistakes. Scribd. [Link]

• Recommendations for titration methods validation. LabRulez LCMS. [Link]

• GC Method Validation For Impurities Analysis: How To Get Mastery In 3 Minutes. PharmaGuru. [Link]

• Recommendations for titration methods validation. US Pharmacopeia (USP). [Link]

• Analytical Method Validation: From One-Time Event to Lifecycle Approach. QbD Group. [Link]

• Top Mistakes in Analytical Method Validation and How to Avoid Them. CordenPharma. [Link]

• ICH Guidelines for Analytical Method Validation Explained. AMSbiopharma. [Link]

• Conducting GC Method Validation Using High Accuracy Standards. Environics. [Link]

• Pharmaceutical Analysis Using UV-Vis: Compliance with USP Chapter <857>, and European Pharmacopoeia (Ph. Eur.). Agilent. [Link]

• Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. LCGC International. [Link]

• Analytical Method Validation: Back to Basics, Part II. LCGC International. [Link]

• Analytical Method Development and Validation in Pharmaceuticals. LinkedIn. [Link]

• ICH and FDA Guidelines for Analytical Method Validation. Lab Manager. [Link]

• Pharma Stability: Troubleshooting & Pitfalls. LinkedIn. [Link]

• Robustness and Ruggedness Testing in Analytical Chemistry. Lab Manager. [Link]

• Method Robustness Considerations for Successful Product Commercialization. American Pharmaceutical Review. [Link]

• A Review on Step-by-Step Analytical Method Validation. IOSR Journal of Pharmacy. [Link]

• Analytical Method Validation Tips and Tricks in the Pharmaceutical Industry. YouTube. [Link]

• Validation of UV-Visible Spectrophotometry for Measuring Rhodamine B Content in Crackers. Jurnal UPI. [Link]

• ICH Stability Testing and appropriate validation of analytical procedures. HMR Labs. [Link]

• Specifying accuracy and precision criteria for ultraviolet spectrometers. Spectroscopy. [Link]

• UV-Visible Spectrophotometry Method Validation for Analysis of Nefopam HCl in Poly-3-Hydroxybutyrate and Poly-ε. ResearchGate. [Link]

• Bioanalytical Method Validation: New FDA Guidance vs. EMA Guideline. Better or Worse?. PubMed. [Link]

• Acceptance Criteria for the different characteristics of validation by ICH. ResearchGate. [Link]

• The 6 Key Aspects of Analytical Method Validation. Element Lab Solutions. [Link]

• A Step-by-Step Guide to Analytical Method Development and Validation. Emery Pharma. [Link]

• Challenges in Analytical Method Development and Validation. BioPharm International. [Link]

• Analytical Method Validation: Key Parameters & Common Challenges. Neuland Labs. [Link]

• Challenges in Analytical Method Development For. Scribd. [Link]

• Steps for HPLC Method Validation. Pharmaguideline. [Link]

• VALIDATION OF GAS CHROMATOGRAPHY (GC) METHOD FOR RESIDUAL SOLVENT IN BROMPHENIRAMINE MALEATE (API). International Journal of Pharmaceutical Sciences and Research. [Link]

• Validation of Analytical Procedures / General Information. Japanese Pharmacopoeia. [Link]

• Validation of Chromatographic Methods. U.S. Food and Drug Administration. [Link]

• Establishing Acceptance Criteria for Analytical Methods. BioPharm International. [Link]

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• 26. agilent.com [agilent.com]

"stability-indicating assay methods for drug substances"

The Architect’s Guide to Stability-Indicating Assay Methods (SIAMs): HPLC vs. UHPLC Performance Comparison

Developing a Stability-Indicating Assay Method (SIAM) is one of the most critical and complex tasks in pharmaceutical analytical chemistry. According to ICH Q1A(R2) and FDA guidelines, a SIAM must accurately quantify the active pharmaceutical ingredient (API) without interference from degradation products, process impurities, or formulation excipients[1].

This guide objectively compares High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) for SIAM development, providing field-proven protocols, mechanistic insights, and empirical data to help scientists optimize their analytical workflows.

PART 1: The Mechanistic Foundation of SIAMs

A SIAM cannot exist without a rigorously designed forced degradation (stress testing) study. The objective is not to destroy the molecule completely, but to generate a predictive degradation profile (targeting 5–20% degradation) to ensure the analytical method can resolve the API from its primary degradants[1]. If degradation exceeds 20%, secondary degradants form, which are rarely observed under realistic shelf-life conditions and unnecessarily complicate method development.

Causality in Stress Condition Selection

• Thermal Stress (Dry/Wet Heat): Conducted at 40°C to 80°C. The causality relies on the Arrhenius equation , which allows scientists to predict long-term degradation rates by measuring reaction velocity at elevated temperatures[2].

• Alkaline/Acidic Hydrolysis: Extreme pH shifts catalyze the cleavage of susceptible bonds (e.g., esters, amides). Experimental Insight: The choice of reagent is critical. For example, in the degradation of Pantoprazole sodium, Potassium Hydroxide (KOH) is preferred over Sodium Hydroxide (NaOH). NaOH often causes partial turbidity and incomplete dissolution of the API, whereas KOH maintains a clear, stable solution, preventing artifactual precipitation during injection[3].

• Oxidative Stress: Typically utilizes 1–3%

  or AIBN (for radical-initiated oxidation) to mimic auto-oxidation pathways.

• Photolytic Stress: Conducted under UV/Visible light per ICH Q1B guidelines to assess photo-oxidation and bond cleavage[4].

Workflow mapping forced degradation stressors to SIAM validation.

PART 2: Analytical Platform Comparison: HPLC vs. UHPLC

Historically, HPLC with 5 µm particle columns was the gold standard. However, the complex impurity profiles generated during forced degradation often result in co-eluting peaks. UHPLC addresses this by utilizing sub-2 µm particles and low-dispersion fluidics, operating at much higher pressures to maximize theoretical plates (Efficiency,

)[5].

Quantitative Performance Comparison

The following table synthesizes the operational and performance differences between HPLC and UHPLC, grounded in recent comparative validation studies[3],[5],[6].

Parameter	Traditional HPLC	Modern UHPLC	Mechanistic Impact on SIAM
System Pressure Limit	~6,000 psi (400 bar)	15,000 – 22,500 psi	Higher pressure allows the use of smaller particles without flow restriction[5],[6].
Column Particle Size	3.5 µm – 5.0 µm	1.5 µm – 1.9 µm	Sub-2 µm particles reduce eddy diffusion, dramatically increasing peak capacity and resolution.
Typical Run Time	30 – 60 minutes	3 – 15 minutes	UHPLC reduces analysis time by up to 80%. In a Pantoprazole study, UPLC saved 30 mins per run compared to the compendial method[3].
Injection Volume	10 µL – 20 µL	1 µL – 3.5 µL	Lower injection volumes in UHPLC prevent column overloading and reduce band broadening[3].
Sensitivity (S/N Ratio)	Baseline	2x to 3x Higher	Narrower peaks in UHPLC result in taller peak heights, improving the Limit of Quantitation (LOQ) for trace degradants[7].

Case Study: Pantoprazole Sodium Impurity Profiling

A recent study comparing HPLC and UPLC for Pantoprazole sodium impurities demonstrated the superiority of UPLC in resolving closely eluting degradants. The UPLC method utilized a Restek Ultra Biphenyl (100 × 2.1 mm, 3.0 µm) column at 0.25 mL/min, successfully isolating a previously hidden non-compendial impurity (Pantoprazole-N-oxide) that the standard European Pharmacopoeia (EP) HPLC method struggled to resolve efficiently[3].

Chromatographic resolution logic demonstrating the efficiency advantage of UHPLC.

PART 3: Self-Validating SIAM Experimental Protocol

To ensure scientific integrity, a SIAM protocol must be a self-validating system. This means incorporating internal checks—such as System Suitability Testing (SST) and spectral peak purity analysis—to guarantee the method's specificity before reporting quantitative data[8],[4].

Step 1: Sample Preparation & Stress Induction

• Prepare API Stock: Dissolve the API in a mass-spectrometry compatible diluent (e.g., Acetonitrile/Water) to a concentration of 1 mg/mL.

• Induce Stress: Aliquot the stock into five vials.

  • Control: Store at 4°C.

  • Acid: Add 1.0 N HCl, heat at 60°C for 2 hours.

  • Base: Add 1.0 N KOH (preferred over NaOH for solubility stability[3]), heat at 60°C for 2 hours.

  • Oxidation: Add 3%

    , leave at room temperature for 24 hours.

  • Thermal/Photo: Expose solid API to 80°C and 1.2 million lux hours of UV light, respectively[4].

• Neutralize & Filter: Neutralize acid/base samples to prevent damage to the analytical column. Filter all samples through a 0.22 µm PTFE syringe filter.

Step 2: Chromatographic Method Optimization (UHPLC)

• Column Selection: Select a sub-2 µm column with orthogonal selectivity (e.g., Biphenyl or Phenyl-Hexyl) if standard C18 fails to resolve polar degradants[3],[5].

• Mobile Phase: Use MS-compatible buffers (e.g., 10 mM Ammonium Formate, pH 3.0) to ensure the method can be directly transferred to LC-MS for degradant structural elucidation[5].

• Gradient Design: Implement a generic scouting gradient (5% to 95% organic over 10 minutes). Adjust the gradient slope specifically around the elution time of the API to stretch out closely eluting degradation peaks.

Step 3: Self-Validation via Peak Purity (Specificity)

A method is only "stability-indicating" if you can prove the API peak is 100% pure and not masking a co-eluting degradant[8].

• Diode Array Detection (DAD): Analyze the UV spectra across the API peak (leading edge, apex, tailing edge). The instrument software calculates a "Purity Angle" and "Purity Threshold".

  • Validation Check: The Purity Angle must be less than the Purity Threshold.

• Mass Spectrometry (LC-MS): For non-UV absorbing degradants, use an in-line single quadrupole or Q-TOF MS to confirm that only a single mass-to-charge (

  ) ratio exists under the API peak[5].

Conclusion

While HPLC remains a reliable workhorse in the pharmaceutical industry, the transition to UHPLC for Stability-Indicating Assay Methods offers undeniable advantages. By leveraging sub-2 µm particle chemistry and high-pressure fluidics, UHPLC drastically reduces run times, minimizes solvent consumption, and provides the peak capacity necessary to resolve complex, closely eluting degradation products. Regardless of the platform chosen, the rigorous application of forced degradation chemistry and self-validating peak purity checks remains the cornerstone of a compliant and robust SIAM.

References

• [pharmastability.com] Pharma Stability: Stability-Indicating Methods & Forced Degradation. Available at:[Link]

• [ijpsjournal.com] Ensuring Pharmaceutical Quality: Stability Indicating Methods and Forced Degradation Studies- A Review. Available at:[Link]

• [ajpsonline.com] Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Available at:[Link]

• [oup.com] Development and Comparison of Stability-Indicating HPLC and UPLC Methods for the Determination and Validation of Pantoprazole Sodium Impurities. Journal of AOAC INTERNATIONAL. Available at:[Link]

• [chromatographyonline.com] Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Available at:[Link]

• [ijpsjournal.com] Development and Validation of Stability-Indicating RP-HPLC Methods for Pharmaceutical Drugs: A Comprehensive Review. Available at:[Link] 7.[researchgate.net] A Chromatographic Determination of Aripiprazole using HPLC and UPLC: A Comparative Validation Study. Available at:[Link]

• [chromatographytoday.com] HPLC vs UPLC - What's the Difference? Available at:[Link]

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• 8. ajpsonline.com [ajpsonline.com]

Ethanol vs. Isopropyl Alcohol: A Mechanistic and Performance-Based Disinfection Guide

Executive Summary

For researchers and drug development professionals, the choice between Ethyl Alcohol (Ethanol) and Isopropyl Alcohol (IPA) is not merely a matter of availability but of biological target specificity and physicochemical thermodynamics .

• The Verdict: Ethanol (70-80%) is the superior choice for broad-spectrum virology, particularly against non-enveloped viruses (e.g., Adenovirus, Poliovirus). IPA (70%) is the preferred agent for bactericidal surface disinfection and cleanroom applications due to its slower evaporation rate (longer contact time) and slightly higher lipophilicity, which enhances penetration into bacterial cell walls.

Part 1: Physicochemical & Mechanistic Foundations

The "Water Factor": Why 100% Alcohol Fails

A common misconception in non-specialized environments is that higher concentration equals higher potency. In reality, 100% (absolute) alcohol is a poor disinfectant .

• Mechanism of Failure: Absolute alcohol causes rapid coagulation of surface proteins on the microbial cell wall. This creates a hardened protein shell that seals the organism, protecting its internal machinery from further damage.

• The 70% Solution: The presence of water (30-40%) slows evaporation and acts as a catalyst for protein denaturation. It keeps the proteins in a hydrated state, allowing the alcohol to penetrate the cell membrane and coagulate intracellular proteins, leading to cell death.

Mechanism of Action Pathway

The following diagram illustrates the cascade of events leading to microbial inactivation. Note the critical divergence where "Water Content" enables intracellular penetration.

Figure 1: Mechanism of action showing the critical role of water in facilitating intracellular penetration versus the blocking effect of absolute alcohol.

Part 2: Antimicrobial Spectrum Analysis

The most distinct biological difference lies in viral efficacy. While both alcohols are excellent against enveloped viruses (like SARS-CoV-2 or Influenza), they differ significantly against non-enveloped viruses.

Comparative Efficacy Table

Target Organism Type	Specific Organism	Ethanol (70-80%)	IPA (70%)	Scientific Rationale
Gram-Positive Bacteria	Staphylococcus aureus	Effective	Highly Effective	IPA's higher lipophilicity offers slightly better penetration of thick peptidoglycan layers.
Gram-Negative Bacteria	Pseudomonas aeruginosa	Effective	Effective	Both disrupt the outer lipid membrane effectively.
Enveloped Viruses	SARS-CoV-2, Influenza	Effective	Effective	Lipid envelope is easily dissolved by both solvents.
Non-Enveloped Viruses	Poliovirus, Adenovirus	Effective	Ineffective	IPA lacks the potency to denature the tough protein capsid of non-enveloped viruses.
Fungal Spores	Aspergillus spp.[1]	Variable/Poor	Variable/Poor	Alcohols are generally not sporicidal. They inhibit germination but rarely achieve sterilization.

Key Insight: If your research involves handling fecal-oral transmitted viruses (Enteroviruses) or Adenoviral vectors, Ethanol is mandatory . IPA will not provide sufficient inactivation.

Part 3: Application-Specific Performance

Evaporation Thermodynamics

• Ethanol (BP: 78.37°C): Evaporates rapidly. This is advantageous for skin antisepsis (quick drying) but disadvantageous for surface disinfection where contact time is critical.

• IPA (BP: 82.6°C): Evaporates slower than ethanol.[2] This physical property allows for a longer "wet time" on surfaces, ensuring the disinfectant remains active for the required 1-3 minutes to achieve a Log-3 reduction.

Material Compatibility

• IPA: Generally safer for plastics and rubber seals. It is the standard solvent for cleaning electronics and cleanroom surfaces.

• Ethanol: Can harden rubber and crack certain plastics (e.g., acrylics) over repeated exposure due to its aggressive solvent properties.

Part 4: Experimental Validation Protocol (ASTM E2315)

To validate the efficacy of a specific alcohol lot or formulation, do not rely on generic data. Perform a Suspension Time-Kill Test based on ASTM E2315 standards.

The Protocol Workflow

• Preparation: Grow challenge organism (e.g., S. aureus ATCC 6538) to

  CFU/mL.

• Exposure: Mix 0.1 mL of culture with 9.9 mL of Alcohol (Test Substance).

• Neutralization: This is the most critical step. You must stop the reaction instantly at the specific time point (e.g., 30s, 60s) to get accurate data.

  • Recommended Neutralizer:Dey-Engley (D/E) Broth .[3] It is superior to Letheen broth for neutralizing high concentrations of alcohols and preventing bacteriostasis in the plating phase.

• Enumeration: Plate serial dilutions and calculate Log Reduction.

Validation Workflow Diagram

Figure 2: ASTM E2315 Suspension Time-Kill workflow emphasizing the critical neutralization step.

Calculation of Efficacy

• Target: A disinfectant claim usually requires a

  -Log reduction (99.9% kill) within the specified contact time.[4][5]

Part 5: Safety & Regulatory Standards

• Pharmacopoeia: Both USP (United States Pharmacopeia) and EP (European Pharmacopoeia) recognize 70% IPA as the standard for sterile manufacturing surface disinfection.

• Toxicity:

  • Ethanol:[2][6][7][8][9] Generally safe for skin application; absorption is minimal.

  • IPA: Absorbed through the skin more readily than ethanol. Prolonged massive exposure can lead to systemic toxicity, though this is rare in routine disinfection.

• Flammability: Both are Class IB Flammable Liquids. Storage must be in explosion-proof cabinets.

References

• Centers for Disease Control and Prevention (CDC). (2008). Guideline for Disinfection and Sterilization in Healthcare Facilities. Chemical Disinfectants: Alcohol.[2][3][7][8][10] [Link]

• Kampf, G., & Kramer, A. (2004). Epidemiologic background of hand hygiene and evaluation of the most important agents for scrubs and rubs. Clinical Microbiology Reviews, 17(4), 863–893. [Link]

• ASTM International. (2022). ASTM E2315-16: Standard Guide for Assessment of Antimicrobial Activity Using a Time-Kill Procedure. [Link][4]

• World Health Organization (WHO). (2009). WHO Guidelines on Hand Hygiene in Health Care. [Link]

• Rutala, W. A., & Weber, D. J. (2014). Selection of the ideal disinfectant. Infection Control & Hospital Epidemiology, 35(7), 855-865. [Link]

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• 10. Use of disinfectants: alcohol and bleach - Infection Prevention and Control of Epidemic- and Pandemic-Prone Acute Respiratory Infections in Health Care - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Isopropyl 2-fluoro-5-nitrobenzoate

This guide provides comprehensive safety and logistical information for the proper handling and disposal of Isopropyl 2-fluoro-5-nitrobenzoate. As a Senior Application Scientist, my objective is to offer a procedural framework grounded in established safety protocols and chemical principles, ensuring the well-being of laboratory personnel and adherence to environmental regulations. This document is designed for researchers, scientists, and drug development professionals who handle this and similar chemical reagents.

Hazard Identification and Essential Safety

Isopropyl 2-fluoro-5-nitrobenzoate is an organic compound featuring two key functional groups that dictate its hazard profile: an ester and a nitroaromatic ring.

• Nitroaromatic Compounds: This class of chemicals requires careful handling. The nitro group is strongly electron-withdrawing, which can impart toxicological properties and increase chemical reactivity.[1][2] Many nitroaromatic compounds are known to be toxic, mutagenic, and may cause skin sensitization.[2][3] Furthermore, nitro-containing compounds can be reactive and may pose an explosion hazard under specific conditions, such as friction, heat, or reaction with reducing agents.[4]

• Ester Functionality: While the ester group is generally less hazardous, it is susceptible to hydrolysis, especially under basic conditions.[5][6][7][8]

Given these characteristics, all waste materials containing Isopropyl 2-fluoro-5-nitrobenzoate, including the pure substance, solutions, and contaminated labware, must be treated as hazardous waste.

Immediate Safety and Personal Protective Equipment (PPE)

A thorough risk assessment must be conducted before handling this chemical. The following table summarizes essential safety information.

Parameter	Guideline	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes of the chemical or solvents, which can cause serious eye irritation.[9]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact. Aromatic nitro compounds can sometimes cause skin irritation or sensitization.[3][10]
Body Protection	A standard laboratory coat.	Minimizes contact with clothing. For significant potential exposure, chemical-resistant coveralls should be considered.
Handling Environment	Use only in a well-ventilated area, preferably within a chemical fume hood.	Prevents inhalation of any vapors or aerosols.[11][12]
Incompatible Materials	Strong reducing agents, strong bases, strong oxidizing agents.	Nitro compounds may react violently with reducing agents. Strong bases will catalyze hydrolysis.
Storage of Waste	Store in a designated, secure Satellite Accumulation Area (SAA) away from incompatible materials. Use secondary containment to mitigate spills.	Prevents accidental reactions and environmental release.

Core Disposal Protocol: Waste Segregation and Collection

The universally accepted and mandated procedure for disposing of Isopropyl 2-fluoro-5-nitrobenzoate is through a licensed professional waste disposal service.[11][12][13] In-lab treatment is not recommended and is often non-compliant with regulations. The following protocol ensures safe and compliant waste accumulation for pickup.

Step 1: Identify and Segregate the Waste Stream

• Pure Chemical/Unused Reagent: Any unwanted or expired Isopropyl 2-fluoro-5-nitrobenzoate is hazardous waste. If possible, keep it in its original container.[4]

• Contaminated Solid Waste: This includes items like used gloves, weigh boats, contaminated silica gel, and absorbent paper. These must be collected separately from liquid waste.

• Contaminated Liquid Waste: This includes reaction mixtures, solutions containing the compound, and solvent rinses from glassware. Do not mix incompatible waste streams.[14]

Step 2: Select an Appropriate Waste Container

• The container must be in good condition, compatible with the chemical waste, and have a tightly sealing lid.[14]

• For liquid waste, use a container designed for liquids, such as a high-density polyethylene (HDPE) solvent can or a glass bottle with a screw cap, ensuring it is stored in secondary containment.

• Do not fill containers beyond 90% capacity to allow for expansion.[4]

Step 3: Label the Container Correctly

• As soon as the first drop of waste is added, affix a "HAZARDOUS WASTE" label to the container.[3][15]

• Clearly list all chemical constituents by their full names, including solvents, and their approximate percentage composition.[14]

• Include the date of initial accumulation and other information required by your institution's Environmental Health & Safety (EHS) department.

Step 4: Accumulate Waste Safely

• Store the labeled container in a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.[3]

• Keep the waste container closed at all times except when adding waste.[14][15]

• Segregate the waste container from incompatible materials, particularly strong acids, bases, and reducing agents.

Step 5: Arrange for Professional Disposal

• Once the container is full (or when the experiment is complete), fill in the final date on the hazardous waste tag.

• Contact your institution's EHS department or designated hazardous waste management provider to schedule a pickup. Follow their specific procedures for removal requests.[14]

Spill Management and Decontamination

Accidental spills must be treated as hazardous events.

Protocol for Small Spills:

• Alert personnel in the immediate area and ensure proper PPE is worn.

• Contain the spill using a chemical spill kit with an inert absorbent material (e.g., vermiculite, sand). Do not use combustible materials like paper towels for the bulk of the spill.[3]

• Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.

• Decontaminate the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water.

• All cleaning materials, including gloves and wipes, must be disposed of as hazardous solid waste.[3][15]

Protocol for Decontaminating Glassware:

• Rinse the glassware with a small amount of a suitable solvent (e.g., acetone) to dissolve any remaining residue.

• Pour this solvent rinsate into the designated liquid hazardous waste container.

• Repeat the rinse.

• The glassware can then be washed normally with soap and water.

The Rationale Against In-Lab Chemical Neutralization

While chemical degradation pathways exist for esters and nitroaromatic compounds, they are not recommended for routine waste disposal in a research setting.

• Alkaline Hydrolysis (Saponification): An ester can be irreversibly hydrolyzed by heating it with a base like sodium hydroxide (NaOH).[6][8][16] This would convert Isopropyl 2-fluoro-5-nitrobenzoate into isopropyl alcohol and sodium 2-fluoro-5-nitrobenzoate.

  • Causality: While this breaks down the original molecule, it does not eliminate the hazard. The product, a nitroaromatic salt, is still a hazardous chemical that must be collected and disposed of professionally. This process unnecessarily complicates the waste stream, consumes additional reagents, and requires a chemical reaction setup, increasing the potential for exposure.

• Nitro Group Reduction: Chemical methods can reduce the nitro group to an amine.[17]

  • Causality: These reactions often involve metals (Fe, Zn), metal hydrides, or catalytic hydrogenation.[17] Such procedures are chemical syntheses, not disposal methods. They are inappropriate for waste management as they require specialized equipment and generate new, often hazardous, byproducts that still require professional disposal.

The most trustworthy and self-validating system for disposal is to recognize the material as hazardous from the outset and transfer the responsibility for its final destruction to professionals equipped for the task.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Isopropyl 2-fluoro-5-nitrobenzoate waste.

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• 17. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]

Personal protective equipment for handling Isopropyl 2-fluoro-5-nitrobenzoate

1. Chemical Profile & Mechanistic Hazard Causality Isopropyl 2-fluoro-5-nitrobenzoate (CAS: 1341173-35-0) is a highly reactive fluorinated nitroaromatic building block utilized extensively in medicinal chemistry and drug development[1]. As a Senior Application Scientist, I emphasize that understanding the causality of a chemical's hazard is the absolute first step in effective risk mitigation. The presence of a strongly electron-withdrawing nitro group para to the fluorine atom highly activates the aromatic ring toward Nucleophilic Aromatic Substitution (SNAr) ()[2]. While this makes it an excellent electrophile for synthesizing complex active pharmaceutical ingredients (APIs), it simultaneously renders the compound a potent laboratory hazard. It can readily react with biological nucleophiles—such as thiol groups in skin proteins—leading to severe sensitization, irritation, and potential systemic toxicity upon dermal exposure[2].

2. Quantitative Data & Hazard Profile

Property / Parameter	Value / Specification	Causality / Operational Relevance
CAS Number	1341173-35-0	Unique identifier for safety tracking and EHS inventory management[1].
Molecular Weight	227.19 g/mol	Used for stoichiometric calculations; indicates low volatility but high particulate hazard.
Storage Temperature	2-8°C (Sealed, Inert)	Prevents thermal degradation and ambient moisture hydrolysis of the isopropyl ester[3].
Hazard Codes (GHS)	H302, H315, H319, H335	Harmful if swallowed; causes skin/eye/respiratory irritation due to electrophilic reactivity[4].

| Physical State | Solid / Powder | Primary exposure route is inhalation of dust or dermal contact during weighing[5]. |

3. Personal Protective Equipment (PPE) Matrix Selecting PPE for Isopropyl 2-fluoro-5-nitrobenzoate requires understanding its permeation and reactivity profile. Standard laboratory PPE is insufficient for activated fluoronitroaromatics.

PPE Category	Specification	Causality (Why it is required)
Hand Protection	Double-layered Nitrile (≥0.11 mm thickness)	Fluoronitroaromatics can permeate thin latex. Double gloving prevents dermal contact during SNAr reactions with epidermal proteins ()[6].
Eye Protection	ANSI Z87.1 Chemical Splash Goggles	Protects against irreversible corneal damage from the reactive ester and activated fluoro groups[2].
Body Protection	Flame-retardant lab coat (Nomex/Cotton blend)	Prevents static discharge which could ignite solvent vapors commonly used during handling and reaction setup.
Respiratory	N95 or P100 Particulate Respirator	Essential if handling outside a fume hood to prevent inhalation of reactive dust, which causes severe respiratory tract irritation[5].

4. Operational Workflows & Handling Protocols

Protocol 1: Safe Dispensing and Weighing Expertise & Experience: Static electricity is the primary vector for accidental exposure when handling fine, reactive powders. By controlling the electrostatic environment, you eliminate the risk of aerosolizing the compound.

• Preparation: Verify the fume hood face velocity is operating at a minimum of 100 feet per minute (fpm). Purge the balance area with an anti-static ionizer gun to neutralize static charges on the weighing paper and spatula.

• PPE Donning: Inspect double nitrile gloves for micro-tears. Don chemical splash goggles and ensure the lab coat is fully buttoned[2].

• Dispensing: Use a non-sparking, grounded spatula. Because Isopropyl 2-fluoro-5-nitrobenzoate is a reactive electrophile, avoid cross-contamination with nucleophilic spatulas (e.g., uncleaned metal with amine or thiol residues).

• Sealing: Cap the source bottle immediately after dispensing. Flush the headspace with Argon or Nitrogen before returning the container to 2-8°C storage to prevent ambient moisture from hydrolyzing the ester.

• Decontamination Validation: Wipe the balance and hood surface with an isopropanol-soaked lint-free wipe. Visually inspect the wipe for yellow residue (characteristic of nitroaromatics). Dispose of the wipe in a designated solid hazardous waste bin[6].

Workflow for handling and decontaminating Isopropyl 2-fluoro-5-nitrobenzoate.

Protocol 2: Spill Response and Disposal Plan Trustworthiness: A self-validating protocol ensures that every step confirms the success of the previous one. Visual and chemical containment guarantees zero environmental release.

• Isolation: Immediately evacuate the immediate area. Lower the fume hood sash to maximize exhaust velocity over the spill zone[7].

• Containment: Cover the spilled solid with an inert, dry absorbent material (e.g., vermiculite or sand). Crucial step: Do not use combustible materials like paper towels directly on the concentrated powder, as friction or static could cause adverse reactions[8].

• Collection: Carefully sweep the absorbed mixture using non-sparking tools. Transfer the swept material into a clearly labeled, sealable hazardous waste container[6].

• Chemical Decontamination: Wash the spill area with a mild alkaline solution (e.g., 5% sodium bicarbonate) followed by soap and water. The mild base helps hydrolyze trace unreacted ester without generating excessive heat, self-validating the destruction of the active electrophile.

• Disposal Logistics: Label the sealed container as "Fluorinated Nitroaromatic Waste - Toxic/Irritant". Store in a secondary containment bin in the satellite accumulation area until pickup by environmental health and safety (EHS) personnel ()[6].

References

• Sigma-Aldrich. "Fluoronitrobenzene Derivatives Safety Data Sheet." Sigma-Aldrich.[Link]

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